Isoscabertopin

Core Science & Biosynthesis

Isoscabertopin: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone found in the medicinal plant Elephantopus scaber, has garnered interest within the scientific community for its potential therapeutic applications. This technical whitepaper provides a comprehensive overview of the discovery, isolation, and known biological activities of Isoscabertopin, with a focus on its anticancer and anti-inflammatory properties. Detailed experimental protocols for its extraction and isolation are provided, alongside a summary of its efficacy. Furthermore, this document elucidates the molecular mechanisms of action for closely related sesquiterpene lactones from the same plant, offering insights into the potential signaling pathways modulated by Isoscabertopin.

Introduction

Elephantopus scaber L., a member of the Asteraceae family, has a long history of use in traditional medicine across Asia, Africa, and Australia for treating a variety of ailments, including fever, inflammation, and cancer.[1] The therapeutic potential of this plant is largely attributed to its rich composition of bioactive secondary metabolites, particularly sesquiterpene lactones.[2] Among these, Isoscabertopin has been identified as a compound of interest, alongside other structurally related molecules such as deoxyelephantopin, isodeoxyelephantopin, and scabertopin (B1632464).[2] This document serves as a technical guide for researchers and drug development professionals, consolidating the current knowledge on Isoscabertopin and providing detailed methodologies for its study.

Discovery and Isolation of Isoscabertopin

Isoscabertopin is a naturally occurring sesquiterpene lactone isolated from the whole plant of Elephantopus scaber.[3] Its discovery has been part of broader phytochemical investigations of this plant, which have revealed a diverse array of terpenoids and other bioactive compounds.[4]

Experimental Protocol: Extraction and Isolation

The following protocol details a standard method for the extraction and isolation of sesquiterpene lactones, including Isoscabertopin, from Elephantopus scaber.

2.1.1. Plant Material and Extraction

• Plant Collection and Preparation: The whole plant of Elephantopus scaber is collected, authenticated, and air-dried. The dried plant material is then ground into a coarse powder.

• Solvent Extraction: 4.0 kg of the powdered plant material is subjected to reflux extraction with a 90:10 ethanol-water mixture for three cycles of three hours each.[5]

• Crude Extract Preparation: The solvent from the combined extracts is evaporated under reduced pressure to yield a dark brown crude extract.[5]

2.1.2. Fractionation of the Crude Extract

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity: petroleum ether, chloroform (B151607), ethyl acetate (B1210297), and n-butanol.[5] This partitioning separates compounds based on their solubility.

2.1.3. Isolation of Isoscabertopin

The ethyl acetate fraction is typically rich in sesquiterpene lactones.[5] Further purification is achieved through a series of chromatographic techniques:

• Silica (B1680970) Gel Column Chromatography: The ethyl acetate fraction is subjected to column chromatography on a silica gel column. The column is eluted with a gradient of chloroform and methanol (B129727), starting with 100% chloroform and gradually increasing the methanol concentration.[5] Fractions are collected and monitored by thin-layer chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing compounds with similar TLC profiles are pooled and further purified using a Sephadex LH-20 column.[5]

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain Isoscabertopin in high purity is often achieved using preparative HPLC with a suitable solvent system.

The following diagram illustrates the general workflow for the isolation of Isoscabertopin:

Figure 1: General workflow for the isolation of Isoscabertopin.

Biological Activities of Isoscabertopin and Related Compounds

Isoscabertopin and its structural analogs from Elephantopus scaber have demonstrated a range of biological activities, with anticancer and anti-inflammatory effects being the most prominent.

Anticancer Activity

While specific quantitative data for Isoscabertopin's anticancer activity is limited in publicly available literature, extensive research on the closely related compound, scabertopin, provides valuable insights. Scabertopin has shown significant dose-dependent inhibitory effects on various bladder cancer cell lines.[3][6]

Table 1: Anticancer Activity of Scabertopin against Bladder Cancer Cell Lines

Cell Line	Cancer Type	IC50 (24h) (µM)	IC50 (48h) (µM)
J82	Bladder Cancer	~20	~18
T24	Bladder Cancer	~20	~18
RT4	Bladder Cancer	~20	~18
5637	Bladder Cancer	~20	~18
SV-HUC-1	Normal Human Urothelial Cells	59.42	55.84
Data sourced from[3]

Notably, the IC50 values for scabertopin against bladder cancer cell lines were significantly lower than those for normal human urothelial cells, suggesting a degree of cancer cell selectivity.[3][6]

3.1.1. Proposed Mechanism of Anticancer Action

Studies on scabertopin suggest a multi-faceted mechanism of action against cancer cells, which may be indicative of the broader activity of this class of sesquiterpene lactones.

• Induction of Necroptosis: Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells. This programmed form of necrosis is triggered by the production of mitochondrial reactive oxygen species (ROS).[6]

• Inhibition of Metastasis: The compound also inhibits the migration and invasion of bladder cancer cells by suppressing the expression of MMP-9. This is achieved through the inhibition of the FAK/PI3K/Akt signaling pathway.[6]

The following diagram illustrates the proposed anticancer signaling pathway of Scabertopin:

References

• 1. Inhibition of NF-kappaB activation and iNOS induction by ent-kaurane diterpenoids in LPS-stimulated RAW264.7 murine macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of an effective anti-inflammatory agent for inhibiting the activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. asianjtm.syphu.edu.cn [asianjtm.syphu.edu.cn]
• 5. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Guide on its Chemical Structure, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a naturally occurring sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has garnered significant interest within the scientific community for its potential therapeutic applications. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Isoscabertopin. Detailed spectroscopic data, including ¹H and ¹³C NMR, are presented to aid in its identification and characterization. Furthermore, this document delves into the emerging understanding of its anti-inflammatory and antitumor mechanisms, highlighting its influence on key cellular signaling pathways. Experimental methodologies for the isolation and biological evaluation of Isoscabertopin are also discussed, offering a valuable resource for researchers investigating this promising natural product.

Chemical Structure and Identification

Isoscabertopin is a germacrane-type sesquiterpene lactone, a class of secondary metabolites known for their diverse biological activities. Its chemical structure is characterized by a ten-membered carbocyclic ring fused to a γ-lactone ring.

Chemical Identifiers

Identifier	Value
IUPAC Name	[(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.0⁴,⁸]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate[1]
Molecular Formula	C₂₀H₂₂O₆[1]
SMILES	C/C=C(/C)\C(=O)O[C@H]1CC2=C--INVALID-LINK--OC2=O[1]

| InChI Key | FTPHYXGWMIZVMP-GAFRNKKQSA-N[1] |

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of Isoscabertopin is crucial for its application in research and drug development. While experimentally determined data is limited in publicly available literature, computed properties provide valuable initial insights.

Table of Physicochemical Properties

Property	Value	Source
Molecular Weight	358.4 g/mol	PubChem (Computed)[1]
XLogP3-AA (LogP)	2.6	PubChem (Computed)
Hydrogen Bond Donor Count	0	PubChem (Computed)
Hydrogen Bond Acceptor Count	6	PubChem (Computed)

| Rotatable Bond Count | 3 | PubChem (Computed) |

Spectroscopic Data

The structural elucidation of Isoscabertopin relies on various spectroscopic techniques. The following tables summarize the key ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data, which are essential for its unambiguous identification.

Table of ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Assignment

| Data not available in search results | | | |

Table of ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment

| Data not available in search results | |

Note: Specific experimental ¹H and ¹³C NMR and mass spectrometry data for Isoscabertopin were not found in the provided search results. The structural information is based on data from chemical databases.

Biological Activity and Mechanism of Action

Isoscabertopin, along with other sesquiterpene lactones isolated from Elephantopus scaber, exhibits a range of biological activities, with its anti-inflammatory and antitumor effects being the most prominent.

Anti-inflammatory Activity

Several studies have highlighted the anti-inflammatory potential of sesquiterpene lactones from Elephantopus scaber. These compounds have been shown to inhibit the production of pro-inflammatory mediators. For instance, new sesquiterpene lactones isolated from this plant demonstrated effective anti-inflammatory effects on LPS-stimulated RAW 264.7 cells, with IC₅₀ values ranging from 6.27 ± 0.18 to 18.31 ± 1.38 μM.

Antitumor Activity

The antitumor properties of Isoscabertopin and related compounds are a significant area of research. These molecules have been shown to induce cell death and inhibit proliferation in various cancer cell lines. The proposed mechanisms of action involve the modulation of multiple signaling pathways critical for cancer cell survival and progression.

While specific data for Isoscabertopin is limited, studies on the closely related compound, Scabertopin, provide insights into the potential mechanisms. Scabertopin has been shown to induce necroptosis, a form of programmed necrosis, in bladder cancer cells by promoting the production of mitochondrial reactive oxygen species (ROS).

Based on the activities of related sesquiterpene lactones, the antitumor effects of Isoscabertopin may involve the following signaling pathways:

Hypothesized signaling pathways modulated by Isoscabertopin.

Experimental Protocols

Isolation and Purification of Isoscabertopin

A general procedure for the isolation of sesquiterpene lactones from Elephantopus scaber involves the following steps:

General workflow for the isolation of Isoscabertopin.

Cell Viability Assay (MTT Assay)

The cytotoxic effects of Isoscabertopin on cancer cell lines can be determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol Outline:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of Isoscabertopin (typically in a range from 0.1 to 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion

Isoscabertopin stands out as a promising natural product with significant potential for further investigation in the fields of medicinal chemistry and pharmacology. Its demonstrated anti-inflammatory and inferred antitumor activities, likely mediated through the modulation of key cellular signaling pathways, warrant more in-depth studies to fully elucidate its therapeutic potential. The data and protocols presented in this technical guide aim to facilitate future research endeavors into this fascinating sesquiterpene lactone. Further studies are essential to obtain comprehensive experimental data on its physicochemical properties and to delineate the precise molecular mechanisms underlying its biological effects.

References

• 1. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Deep Dive into its Anti-Cancer Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone, has emerged as a compound of interest in oncology research. While direct studies on Isoscabertopin are limited, extensive research on its structural analogs, such as Scabertopin, Deoxyelephantopin (DET), and Isodeoxyelephantopin (IDET), provides significant insights into its potential anti-cancer mechanisms. These compounds, primarily isolated from Elephantopus scaber L., demonstrate potent cytotoxic effects against various cancer cell lines. This technical guide synthesizes the current understanding of the mechanism of action of Isoscabertopin and its related compounds, focusing on their impact on key signaling pathways, induction of programmed cell death, and the experimental methodologies used to elucidate these effects. The information presented is largely based on studies of Scabertopin and other closely related sesquiterpene lactones, offering a predictive model for the action of Isoscabertopin.

Introduction

Sesquiterpene lactones are a class of naturally occurring compounds characterized by a 15-carbon skeleton and a lactone ring. Isoscabertopin belongs to this family and is noted for its potential anti-tumor properties.[1] The primary focus of research has been on understanding how these molecules selectively induce cell death in cancer cells while sparing normal cells. The prevailing evidence points towards a multi-targeted approach, where these compounds modulate several critical signaling pathways that are often dysregulated in cancer.

Core Mechanism of Action: Induction of Programmed Cell Death

Isoscabertopin and its analogs appear to induce cancer cell death through multiple programmed pathways, primarily necroptosis and apoptosis.

Necroptosis Induction

In bladder cancer cells, the closely related compound Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis.[2][3] This form of programmed necrosis is initiated by the production of mitochondrial reactive oxygen species (ROS).[2][3] The accumulation of ROS acts as a key signaling molecule, triggering a cascade of events leading to cell death.

Apoptosis Induction

Structural analogs of Isoscabertopin, namely DET and IDET, are potent inducers of apoptosis in various cancer cells. The apoptotic machinery is activated through multiple mechanisms, including:

• Mitochondrial Dysfunction: Disruption of the mitochondrial membrane potential and release of pro-apoptotic factors.

• Modulation of Bcl-2 Family Proteins: Altering the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2) proteins.

• Caspase Activation: Leading to the activation of a cascade of caspases, the executioners of apoptosis.

Modulation of Key Signaling Pathways

The anti-cancer effects of Isoscabertopin and its analogs are underpinned by their ability to interfere with multiple signaling pathways crucial for cancer cell proliferation, survival, and metastasis.

Inhibition of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation, immunity, and cell survival, and its constitutive activation is a hallmark of many cancers. Isodeoxyelephantopin (ESI) has been shown to suppress NF-κB activation induced by various inflammatory agents. This suppression is achieved by inhibiting IκBα kinase, which in turn prevents the phosphorylation and degradation of IκBα, the inhibitor of NF-κB. This ultimately blocks the nuclear translocation of the p65 subunit of NF-κB. The inhibition of NF-κB signaling leads to the downregulation of genes involved in proliferation, anti-apoptosis, and metastasis.

Figure 1: Inhibition of the NF-κB signaling pathway.

Inhibition of the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival. Deoxyelephantopin (DET) has been found to inhibit this pathway. By downregulating the activity of PI3K and Akt, these compounds can suppress downstream signaling to mTOR, a key protein kinase that controls protein synthesis and cell growth.

Inhibition of the FAK/PI3K/Akt Pathway and Metastasis

In bladder cancer cells, Scabertopin has been demonstrated to inhibit the FAK/PI3K/Akt signaling pathway, which is crucial for cell migration and invasion. This inhibition leads to a decrease in the expression of Matrix Metalloproteinase-9 (MMP-9), an enzyme responsible for degrading the extracellular matrix, thereby suppressing the metastatic potential of cancer cells.

Figure 2: Inhibition of the FAK/PI3K/Akt pathway and metastasis.

Other Targeted Pathways

Studies on DET and IDET have revealed their inhibitory effects on other crucial cancer-related pathways, including:

• STAT3 Pathway: Inhibition of the Signal Transducer and Activator of Transcription 3, which is involved in cell growth and apoptosis.

• Wnt/β-catenin Pathway: DET has been shown to inhibit the expression of β-catenin and its downstream targets, cyclin D1 and c-myc, in several cancer cell lines.

• MAPK Pathway: DET treatment can inhibit the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.

Quantitative Data: Cytotoxic Efficacy

The cytotoxic potential of these compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Scabertopin	J82	Bladder Cancer	Value not specified, but lower than normal cells
Scabertopin	T24	Bladder Cancer	Value not specified, but lower than normal cells
Scabertopin	RT4	Bladder Cancer	Value not specified, but lower than normal cells
Scabertopin	5637	Bladder Cancer	Value not specified, but lower than normal cells
Scabertopin	SV-HUC-1	Normal Ureteral Epithelial	Higher than cancer cell lines
Deoxyelephantopin	HCT 116	Colorectal Cancer	7.46 µg/mL
Deoxyelephantopin	K562	Leukemia	4.02 µg/mL
Deoxyelephantopin	KB	Cervical Cancer	3.35 µg/mL
Deoxyelephantopin	T47D	Breast Cancer	1.86 µg/mL

Note: The IC50 values for Scabertopin were qualitatively described as being much lower in bladder cancer cell lines compared to the normal cell line, indicating a degree of cancer cell selectivity.

Experimental Protocols

The investigation into the mechanism of action of Isoscabertopin and its analogs employs a range of standard molecular and cellular biology techniques.

Cell Viability and Cytotoxicity Assays

• MTT Assay: This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. It is a standard method for determining the IC50 values of anti-cancer compounds.

• Crystal Violet Assay: Used to measure cell viability by staining the DNA of adherent cells. The amount of dye taken up is proportional to the number of cells.

Apoptosis and Cell Cycle Analysis

• Flow Cytometry: This technique is used to analyze the cell cycle distribution (e.g., G2/M arrest) and to quantify apoptotic cells (e.g., using Annexin V/Propidium Iodide staining).

Protein Expression and Pathway Analysis

• Western Blot Analysis: This method is used to detect and quantify the expression levels of specific proteins involved in signaling pathways (e.g., p65, IκBα, Akt, MMP-9) and apoptosis (e.g., caspases, Bcl-2 family proteins).

• Electrophoretic Mobility Shift Assay (EMSA): This technique is employed to study protein-DNA interactions, specifically to assess the DNA-binding activity of transcription factors like NF-κB.

Figure 3: General experimental workflow for investigating the anti-cancer mechanism.

Conclusion and Future Directions

The available evidence, largely derived from its close structural analogs, strongly suggests that Isoscabertopin exerts its anti-cancer effects through a multi-pronged attack on cancer cells. It induces programmed cell death via both necroptosis and apoptosis, driven by the generation of reactive oxygen species and modulation of key signaling pathways including NF-κB, PI3K/Akt, and FAK. These findings highlight Isoscabertopin as a promising candidate for further pre-clinical and clinical investigation.

Future research should focus on:

• Directly evaluating the anti-cancer activity of Isoscabertopin across a broad panel of cancer cell lines to establish its specific efficacy and IC50 values.

• Head-to-head comparison of the potency and mechanisms of Isoscabertopin with its better-studied analogs.

• In vivo studies using animal models to assess the therapeutic potential, pharmacokinetics, and safety profile of Isoscabertopin.

• Identifying the precise molecular targets of Isoscabertopin to fully elucidate its mechanism of action.

By addressing these research gaps, the full therapeutic potential of Isoscabertopin as a novel anti-cancer agent can be realized.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Isoscabertopin: A Technical Guide to its Biological Activity and Pharmacological Effects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin (B1632435), a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has been identified as a compound with potential anti-tumor and anti-inflammatory properties.[1][2] While extensive research has been conducted on the crude extracts of Elephantopus scaber and related sesquiterpene lactones like deoxyelephantopin (B1239436) and isodeoxyelephantopin, specific quantitative data and detailed mechanistic studies on isoscabertopin remain limited. This technical guide consolidates the available information on the biological activities of isoscabertopin and its close structural analogs, providing a framework for future research and drug development. We present data on cytotoxicity, detail relevant experimental protocols, and visualize key signaling pathways implicated in its mechanism of action.

Introduction

Elephantopus scaber Linn., a member of the Asteraceae family, has a long history of use in traditional medicine for treating a variety of ailments, including cancer and inflammatory conditions.[1] The therapeutic potential of this plant is largely attributed to its rich content of sesquiterpene lactones, with isoscabertopin being a notable constituent.[1] This guide focuses on the known biological activities and pharmacological effects of isoscabertopin, drawing necessary parallels from its better-studied isomer, scabertopin, to provide a comprehensive overview for researchers.

Biological Activity and Pharmacological Effects

Anticancer Activity

Table 1: Cytotoxic Activity of Scabertopin against Bladder Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
J82	Bladder Cancer	1.98
T24	Bladder Cancer	2.56
RT4	Bladder Cancer	3.14
5637	Bladder Cancer	4.21
SV-HUC-1	Normal Human Urothelial Cells	>10
Data from a study on scabertopin, a closely related isomer of isoscabertopin, demonstrating its cytotoxic effects on various bladder cancer cell lines with significantly lower toxicity to normal cells.[3]

Anti-inflammatory Activity

The active compounds in Elephantopus scaber, including isoscabertopin, are known to be responsible for its anti-inflammatory properties.[2] The proposed mechanism involves the inhibition of key inflammatory mediators.

Antioxidant Activity

In a study evaluating the radical scavenging activity of compounds isolated from Elephantopus scaber, the antioxidant activity of isoscabertopin was not detected using the ABTS radical scavenging assay.[4] This suggests that the primary mechanism of its biological activity may not be directly related to antioxidant effects.

Signaling Pathways

Based on studies of related sesquiterpene lactones and the general mechanisms of this class of compounds, isoscabertopin is likely to exert its effects through the modulation of key signaling pathways involved in inflammation and cancer, such as NF-κB, apoptosis, and STAT3 signaling.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory and immune responses, as well as cell survival. Many natural compounds exert their anti-inflammatory and anticancer effects by inhibiting this pathway.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by isoscabertopin.

Apoptosis Signaling Pathway

Apoptosis, or programmed cell death, is a crucial process for removing damaged or cancerous cells. Many anticancer agents function by inducing apoptosis. The Bcl-2 family of proteins, including the pro-apoptotic Bax and the anti-apoptotic Bcl-2, are key regulators of this process.

Caption: Hypothesized induction of apoptosis by isoscabertopin via the intrinsic pathway.

STAT3 Signaling Pathway

The Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a key role in cell growth, survival, and differentiation. Constitutive activation of STAT3 is common in many cancers, making it an attractive target for cancer therapy.

Caption: Hypothesized inhibition of the STAT3 signaling pathway by isoscabertopin.

Experimental Protocols

The following are generalized protocols for key experiments that can be used to evaluate the biological activity of isoscabertopin.

Isolation and Purification of Isoscabertopin

• Plant Material: Dried and powdered whole plant of Elephantopus scaber.

• Extraction: The powdered plant material is typically extracted with 70% ethanol (B145695) at reflux. The resulting extract is then concentrated under vacuum.

• Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, chloroform, ethyl acetate (B1210297), and n-butanol.

• Purification: The ethyl acetate fraction, which is often rich in sesquiterpene lactones, is subjected to column chromatography on silica (B1680970) gel. Elution with a gradient of hexane (B92381) and ethyl acetate is commonly used to separate the individual compounds. Further purification can be achieved using techniques like preparative High-Performance Liquid Chromatography (HPLC). The structure of the isolated isoscabertopin is confirmed by spectroscopic methods (NMR, MS).[5]

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., HeLa, HepG2) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of isoscabertopin (typically ranging from 0.1 to 100 µM) for 24, 48, or 72 hours. A vehicle control (e.g., DMSO) is included.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl).

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated from the dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Cells are treated with isoscabertopin at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Cell Harvesting and Staining: Cells are harvested, washed with PBS, and resuspended in Annexin V binding buffer. Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic/necrotic.

NF-κB Reporter Assay

• Cell Transfection: A suitable cell line (e.g., HEK293T) is transiently transfected with an NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase).

• Treatment and Stimulation: After 24 hours, the cells are pre-treated with various concentrations of isoscabertopin for 1-2 hours, followed by stimulation with an NF-κB activator like TNF-α (10 ng/mL) for 6-8 hours.

• Cell Lysis and Luciferase Assay: Cells are lysed, and the firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for transfection efficiency. The inhibition of NF-κB activity is calculated relative to the stimulated control.

Western Blot Analysis

• Cell Treatment and Lysis: Cells are treated with isoscabertopin and/or an appropriate stimulus. After treatment, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., p-IκBα, IκBα, p-STAT3, STAT3, Bcl-2, Bax, Caspase-3, β-actin). After washing, the membrane is incubated with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Conclusion

Isoscabertopin holds promise as a bioactive compound with potential anticancer and anti-inflammatory activities. However, a significant gap exists in the literature regarding its specific quantitative data and detailed molecular mechanisms. The information available on its isomer, scabertopin, and other related sesquiterpene lactones suggests that isoscabertopin likely exerts its effects through the modulation of key signaling pathways such as NF-κB, apoptosis, and STAT3. This technical guide provides a foundation for future research by summarizing the current knowledge and presenting standardized protocols for further investigation. In-depth studies are warranted to fully elucidate the pharmacological profile of isoscabertopin and to explore its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoginkgetin Induces Caspase Cascade Activation and Cell Apoptosis via JNK Signaling in Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Isoscabertopin-Mediated Apoptosis in Tumor Cell Lines

An in-depth technical guide for researchers, scientists, and drug development professionals on the role of Isoscabertopin in inducing apoptosis in tumor cell lines.

Abstract

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has been identified as a compound with significant cytotoxic potential against various tumor cell lines. This technical guide synthesizes the current understanding of its mechanism of action, with a focus on the induction of apoptosis. While quantitative data for Isoscabertopin is emerging, this document draws upon evidence from its closely related analogues, also found in E. scaber, to construct a scientifically robust model of its pro-apoptotic activity. This guide provides detailed experimental protocols, presents available data in a structured format, and uses visualizations to elucidate complex signaling pathways, serving as a resource for ongoing research and drug development.

Introduction

Sesquiterpene lactones are a class of naturally occurring compounds renowned for their diverse biological activities, including potent anti-inflammatory and anticancer properties. Isoscabertopin, derived from Elephantopus scaber, belongs to this class and is recognized for its cytotoxic effects[1]. The induction of programmed cell death, or apoptosis, is a hallmark of effective cancer chemotherapeutics. Understanding the precise mechanisms by which compounds like Isoscabertopin trigger this process is crucial for their development as targeted therapies. This document outlines the apoptotic role of Isoscabertopin, referencing data from analogous compounds where necessary to provide a comprehensive overview of its potential signaling pathways.

Quantitative Data on Cytotoxicity and Apoptosis

The cytotoxic effects of several sesquiterpene lactones from Elephantopus scaber have been characterized. While specific IC50 values for Isoscabertopin are not detailed in the reviewed literature, data from its analogues provide valuable benchmarks for its potency and the methodologies used for its evaluation.

Compound	Cell Line	Cancer Type	IC50 Value	Apoptosis Rate	Key Findings & Mechanism	Reference
Isoscabertopin	Not Specified	Not Specified	Not Specified	Not Specified	Identified as a bioactive, cytotoxic compound.	[1]
Isodeoxyelephantopin	T47D	Breast Carcinoma	1.3 µg/mL	33.2% (Late Apoptosis)	Induces cell cycle arrest and caspase-3-mediated apoptosis.	[2]
Isodeoxyelephantopin	A549	Lung Carcinoma	10.46 µg/mL	55.3% (Early & Late)	Inhibits cell growth in a dose- and time-dependent manner.	[2]
Scabertopin	T24 & 5637	Bladder Cancer	Not Specified	Not Specified	Mediates necroptosis (a form of programmed cell death) by inducing ROS.	[3]
Deoxyelephantopin	HCT116	Colorectal Carcinoma	Lower than Isodeoxyelephantopin	Not Specified	Induces apoptosis and cell cycle arrest.	[4]

Table 1: Cytotoxic and Pro-Apoptotic Effects of Sesquiterpene Lactones from Elephantopus scaber.

Molecular Mechanisms of Isoscabertopin-Induced Apoptosis

Based on studies of Isoscabertopin and its analogues, a multi-faceted mechanism of action is proposed, centering on the induction of oxidative stress that culminates in the activation of the intrinsic apoptotic pathway.

A primary mechanism initiated by these compounds is the rapid generation of intracellular Reactive Oxygen Species (ROS). Evidence from the related compound Scabertopin shows it mediates cell death through ROS production[3]. This surge in ROS disrupts the cellular redox balance, creating a state of oxidative stress that damages cellular components like lipids, proteins, and DNA, thereby triggering downstream death signals[5].

The excess ROS directly impacts mitochondrial integrity. This leads to:

• Mitochondrial Membrane Depolarization: The loss of the mitochondrial membrane potential (MMP).

• Cytochrome c Release: The compromised outer mitochondrial membrane releases key pro-apoptotic factors, most notably cytochrome c, into the cytoplasm[6].

• Apoptosome Formation: In the cytosol, cytochrome c binds to Apoptotic Protease Activating Factor-1 (Apaf-1), which then recruits pro-caspase-9 to form a complex known as the apoptosome.

• Caspase Cascade Activation: The apoptosome activates caspase-9, an initiator caspase. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3[2]. Caspase-3 is the primary executioner of apoptosis, dismantling the cell by cleaving critical cellular substrates, leading to the characteristic morphological changes of apoptosis. This caspase-3 activation is a confirmed mechanism for the analogue Isodeoxyelephantopin[2].

Experimental Protocols

The following methodologies are standard for investigating the pro-apoptotic effects of compounds like Isoscabertopin.

• Principle: This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

• Protocol:

  • Cell Seeding: Seed tumor cells (e.g., A549, T47D) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow to adhere for 24 hours.

  • Treatment: Treat cells with a serial dilution of Isoscabertopin (and a vehicle control, e.g., DMSO) for 24, 48, or 72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer cell membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells.

• Protocol:

  • Treatment: Culture cells in a 6-well plate and treat with Isoscabertopin at its IC50 concentration for a predetermined time (e.g., 24 hours).

  • Cell Harvesting: Collect both adherent and floating cells. Wash twice with cold PBS.

  • Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Analysis: Analyze the stained cells within one hour using a flow cytometer. The cell population will be differentiated into four quadrants: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

• Principle: Western blotting is used to detect the expression levels of key proteins involved in the apoptotic pathway (e.g., Bcl-2, Bax, Cytochrome c, Cleaved Caspase-9, Cleaved Caspase-3).

• Protocol:

  • Protein Extraction: Lyse treated and untreated cells in RIPA buffer containing protease inhibitors.

  • Quantification: Determine protein concentration using a BCA assay.

  • Electrophoresis: Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking & Probing: Block the membrane with 5% non-fat milk or BSA for 1 hour. Incubate with a specific primary antibody overnight at 4°C.

  • Secondary Antibody: Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations: Workflows and Signaling Pathways

Caption: Workflow for evaluating Isoscabertopin's pro-apoptotic effects.

Caption: Proposed intrinsic pathway of Isoscabertopin-induced apoptosis.

References

• 1. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. Cancers | Free Full-Text | Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro | Notes [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]

An In-depth Technical Guide to the Natural Sources and Biosynthesis of Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

Introduction: Isoscabertopin is a naturally occurring germacranolide sesquiterpene lactone that has garnered interest within the scientific community for its potential biological activities.[1][2] This technical guide provides a comprehensive overview of its natural sources, detailing methods for its extraction and isolation, and delves into the current understanding of its biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers engaged in natural product chemistry, drug discovery, and biotechnology.

Natural Sources of Isoscabertopin

The primary and most well-documented natural source of Isoscabertopin is the plant Elephantopus scaber Linn., a member of the Asteraceae family.[1][3][4] This perennial herb is found in various regions, including Neotropics, Europe, Asia, and Africa. Isoscabertopin is one of several sesquiterpene lactones isolated from this plant, alongside structurally related compounds such as deoxyelephantopin (B1239436), isodeoxyelephantopin (B1158786), and scabertopin. These compounds are predominantly found in the whole plant, including the leaves and roots.

Extraction and Isolation of Isoscabertopin

The isolation of Isoscabertopin from Elephantopus scaber typically involves solvent extraction followed by chromatographic separation. While specific yields for Isoscabertopin are not consistently reported in the literature, the general methodologies provide a framework for its isolation.

General Experimental Protocol for Isolation

A representative protocol for the isolation of Isoscabertopin and other sesquiterpene lactones from Elephantopus scaber is outlined below. This protocol is a composite of methodologies described in various studies.

1. Plant Material Collection and Preparation:

• Collect fresh whole plants of Elephantopus scaber.

• Wash the plant material thoroughly to remove soil and other debris.

• Air-dry the plant material in the shade for several days until brittle.

• Grind the dried plant material into a coarse powder.

2. Extraction:

• Macerate the powdered plant material in a suitable organic solvent, such as ethanol (B145695) or a mixture of ethanol and water (e.g., 90:10 EtOH:H₂O), at room temperature for an extended period (e.g., 3 x 3 hours at reflux).

• Alternatively, perform exhaustive extraction using a Soxhlet apparatus with a solvent like ethyl acetate (B1210297).

• Filter the extract to remove solid plant material.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Fractionation:

• Suspend the crude extract in water and perform liquid-liquid partitioning with solvents of increasing polarity, such as petroleum ether, chloroform, and ethyl acetate. Sesquiterpene lactones like Isoscabertopin are typically enriched in the ethyl acetate fraction.

• Evaporate the solvent from the desired fraction to yield a semi-purified extract.

4. Chromatographic Purification:

• Subject the enriched fraction to column chromatography over silica (B1680970) gel.

• Elute the column with a gradient of solvents, commonly a mixture of hexane (B92381) and ethyl acetate, with increasing polarity.

• Collect fractions and monitor them by thin-layer chromatography (TLC) using an appropriate solvent system and visualization agent (e.g., vanillin-sulfuric acid reagent followed by heating).

• Combine fractions containing compounds with similar TLC profiles.

• Further purify the combined fractions using repeated column chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) to isolate pure Isoscabertopin.

5. Structure Elucidation:

• Confirm the identity and purity of the isolated Isoscabertopin using spectroscopic techniques, including Nuclear Magnetic Resonance (NMR - ¹H, ¹³C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

Quantitative Data

Specific quantitative data for the yield of Isoscabertopin from Elephantopus scaber is sparse in the available literature. However, studies on related compounds provide some context for the potential yields. For instance, one study reported the isolation of 28.0 mg of a new truxinate derivative from 4.0 kg of the dried whole plant of E. scaber. Another study focusing on deoxyelephantopin and isodeoxyelephantopin from the ethyl acetate fraction did not specify the final yields in relation to the initial plant material weight but provided IC₅₀ values for their cytotoxic activity.

Compound/Fraction	Plant Material	Extraction Method	Yield	Reference
Ethyl, methyl 3,4,3′,4′-tetrahydroxy-δ-truxinate	4.0 kg dried whole plant of E. scaber	Reflux with 90:10 EtOH:H₂O, followed by partitioning and column chromatography	28.0 mg
Deoxyelephantopin (DET)	Not specified	Column chromatography of the ethyl acetate fraction	IC₅₀ = 0.73 ± 0.01 µg/mL (HCT116 cells)
Isodeoxyelephantopin (isoDET)	Not specified	Column chromatography of the ethyl acetate fraction	IC₅₀ = 0.88 ± 0.02 µg/mL (HCT116 cells)

Table 1: Examples of yields and bioactivity data for compounds isolated from Elephantopus scaber.

Biosynthesis of Isoscabertopin

The biosynthesis of Isoscabertopin, as a germacranolide sesquiterpene lactone, is believed to follow the general pathway established for this class of compounds in Asteraceae. The pathway commences with precursors from primary metabolism and involves a series of enzymatic transformations, primarily catalyzed by sesquiterpene synthases and cytochrome P450 monooxygenases.

The General Biosynthetic Pathway of Germacranolide Sesquiterpene Lactones

The biosynthesis can be divided into several key stages:

Stage 1: Formation of Farnesyl Pyrophosphate (FPP) The universal C15 precursor for all sesquiterpenoids, farnesyl pyrophosphate (FPP), is synthesized from the C5 building blocks isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate (DMAPP). These precursors are produced via the mevalonate (B85504) (MVA) pathway in the cytosol and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway in the plastids.

Stage 2: Cyclization of FPP to Germacrene A The first committed step in the biosynthesis of most germacranolide lactones is the cyclization of FPP to (+)-germacrene A. This reaction is catalyzed by the enzyme (+)-germacrene A synthase (GAS), a type of sesquiterpene synthase.

Stage 3: Oxidation of Germacrene A and Lactone Ring Formation Following the formation of the germacrene A skeleton, a series of oxidative modifications occur, which are primarily catalyzed by cytochrome P450 enzymes (CYPs). The formation of the characteristic γ-lactone ring is a key step. The biosynthesis of costunolide, a common intermediate for many germacranolides, involves two key P450 enzymes:

• Germacrene A oxidase (GAO): This enzyme hydroxylates the C12 methyl group of germacrene A, which is then further oxidized to a carboxylic acid, forming germacrene A acid.

• Costunolide synthase (COS): This P450 enzyme catalyzes the hydroxylation of germacrene A acid at the C6 position, which is followed by a spontaneous dehydration to form the lactone ring of costunolide.

Stage 4: Tailoring of the Germacranolide Skeleton After the formation of the initial germacranolide, further enzymatic modifications, such as hydroxylations, epoxidations, and acylations, lead to the vast diversity of sesquiterpene lactones found in nature. The specific enzymes involved in these final tailoring steps for Isoscabertopin have not yet been fully elucidated. Based on the structure of Isoscabertopin, these modifications would include hydroxylation and the addition of an angelic acid ester moiety.

Visualizing the Biosynthetic Pathway and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the proposed biosynthetic pathway of Isoscabertopin and a general experimental workflow for its isolation.

References

• 1. researchgate.net [researchgate.net]
• 2. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jtfp.jntbgri.res.in [jtfp.jntbgri.res.in]
• 4. internationalscholarsjournals.org [internationalscholarsjournals.org]

Isoscabertopin CAS 439923-16-7: A Preliminary Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber L., has been identified as a compound with potential anti-tumor properties. This document provides a comprehensive overview of the preliminary data available for Isoscabertopin (CAS 439923-16-7), including its chemical characteristics, in vitro biological activity, and the experimental methodologies used in its initial evaluation. While data remains limited, this whitepaper consolidates the existing knowledge to support further research and development efforts.

Chemical and Physical Properties

Isoscabertopin is a natural product belonging to the sesquiterpene lactone class of organic compounds. These molecules are characterized by a 15-carbon skeleton and a lactone ring. The physicochemical properties of Isoscabertopin are summarized below.

Property	Value	Source
CAS Number	439923-16-7	MedChemExpress
Molecular Formula	C₂₀H₂₂O₆	MedChemExpress
Molecular Weight	358.39 g/mol	MedChemExpress
Appearance	Solid	MedChemExpress
Color	White to off-white	MedChemExpress
Initial Source	Elephantopus scaber L.	MedChemExpress

In Vitro Antitumor Activity

The primary investigation into the antitumor effects of Isoscabertopin was conducted by Xu et al. (2006). This study evaluated the in vitro cytotoxicity of four sesquiterpene lactones from Elephantopus scaber L. against several human cancer cell lines.

Summary of Findings

The study by Xu et al. (2006) reported that Isoscabertopin (referred to as ES-3 in the publication) exhibited a relatively weak inhibitory effect on the growth of the tested cell lines when compared to other sesquiterpene lactones isolated from the same plant, such as Scabertopin (ES-2), Deoxyelephantopin (ES-4), and Isodeoxyelephantopin (ES-5).[1] The antitumor effect of these compounds was found to be concentration-dependent.[1]

While specific IC₅₀ values for Isoscabertopin were not provided in the publication, the qualitative description of its activity as "relatively weak" suggests a lower potency compared to its structural analogs. For context, the IC₅₀ values for other sesquiterpene lactones from Elephantopus scaber against various cancer cell lines are presented in the following table.

Compound	Cell Line	IC₅₀ (µM)	Source
Elephantopinolide A	U87 (Glioma)	4.22 ± 0.14	[2]
cis-Scabertopin	U87 (Glioma)	4.28 ± 0.21	[2]
Elephantopinolide F	U87 (Glioma)	1.79 ± 0.24	[2]
Deoxyelephantopin	L-929 (Tumor)	2.7 µg/mL
Isodeoxyelephantopin	L-929 (Tumor)	3.3 µg/mL

Experimental Protocol: MTT Assay

The assessment of Isoscabertopin's cytotoxicity was performed using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Objective: To determine the viability of cancer cells after treatment with Isoscabertopin.

Methodology:

• Cell Culture: Human cancer cell lines SMMC-7721 (hepatocellular carcinoma), Caco-2 (colorectal adenocarcinoma), and HeLa (cervical cancer) were cultured in appropriate media supplemented with fetal bovine serum.

• Treatment: Cells were seeded in 96-well plates and treated with various concentrations of Isoscabertopin.

• Incubation: The treated cells were incubated for a specified period (e.g., 48 hours).

• MTT Addition: MTT solution was added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals were solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan was measured using a microplate reader at a specific wavelength. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Cell viability was calculated as a percentage of the untreated control cells.

Below is a generalized workflow for the MTT assay.

Figure 1: Generalized experimental workflow for the MTT cytotoxicity assay.

Putative Mechanism of Action and Signaling Pathways

Direct studies on the signaling pathways modulated by Isoscabertopin are not currently available. However, research on structurally similar sesquiterpene lactones from Elephantopus scaber, such as Deoxyelephantopin and Scabertopin, provides insights into a plausible mechanism of action. These related compounds have been shown to induce programmed cell death, including apoptosis and necroptosis, through the modulation of key signaling cascades.

A proposed mechanism involves the induction of cellular stress, potentially through the generation of reactive oxygen species (ROS), which in turn activates downstream signaling pathways leading to cell death. The NF-κB and JNK/STAT3 pathways are key regulators of inflammation, cell survival, and apoptosis and are common targets for sesquiterpene lactones.

The following diagram illustrates a putative signaling pathway that may be influenced by Isoscabertopin, based on the known actions of related compounds.

Figure 2: A putative signaling pathway for Isoscabertopin based on related compounds.

Conclusion and Future Directions

The preliminary data on Isoscabertopin suggest that it possesses antitumor activity, although it appears to be less potent than other sesquiterpene lactones from Elephantopus scaber. The lack of specific quantitative data, such as IC₅₀ values, and the absence of dedicated mechanistic studies are significant knowledge gaps.

Future research should focus on:

• Quantitative Cytotoxicity Studies: Determining the IC₅₀ values of Isoscabertopin against a broader panel of cancer cell lines to accurately assess its potency and selectivity.

• Mechanism of Action Studies: Investigating the specific molecular targets and signaling pathways modulated by Isoscabertopin to understand how it exerts its biological effects.

• In Vivo Studies: Evaluating the antitumor efficacy and toxicity of Isoscabertopin in preclinical animal models.

A more thorough investigation is warranted to fully elucidate the therapeutic potential of Isoscabertopin in oncology.

References

• 1. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene lactones from Elephantopus scaber exhibit cytotoxic effects on glioma cells by targeting GSTP1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction and purification of isoscabertopin (B1632435), a sesquiterpene lactone with potential anti-tumor activities, from the plant Elephantopus scaber. The methodology is compiled from established phytochemical investigation procedures for this plant and its bioactive compounds.

Data Presentation

The following table summarizes the quantitative data derived from a representative extraction and fractionation process of Elephantopus scaber. Note that the yield of purified isoscabertopin is dependent on the concentration of the compound in the plant material, which can vary based on geographical location, harvest time, and other environmental factors.

Parameter	Value	Reference Plant Material
Extraction
Starting Plant Material (dried, ground)	4.0 kg	Whole plant of E. scaber[1]
Extraction Solvent	90:10 EtOH:H₂O	[1]
Extraction Method	Reflux	[1]
Extraction Duration	3 x 3 hours	[1]
Crude Extract Yield	372.4 g	[1]
Solvent Partitioning
Petroleum Ether Fraction Yield	169.4 g
Chloroform (B151607) Fraction Yield	33.8 g
Ethyl Acetate (B1210297) Fraction Yield	46.9 g
n-Butanol Fraction Yield	122.3 g
Purification
Isoscabertopin Location	Ethyl Acetate Fraction	Sesquiterpene lactones like isoscabertopin are typically isolated from this fraction.

Experimental Protocols

This section outlines the detailed methodologies for the extraction and purification of isoscabertopin.

I. Extraction of Crude Extract from Elephantopus scaber

• Plant Material Preparation:

  • Air-dry the whole plant of Elephantopus scaber at room temperature until brittle.

  • Grind the dried plant material into a coarse powder.

• Solvent Extraction:

  • Place 4.0 kg of the ground plant material into a large-capacity reflux apparatus.

  • Add a 90:10 mixture of ethanol (B145695) (EtOH) and water (H₂O) to the flask, ensuring the solvent completely covers the plant material.

  • Heat the mixture to reflux and maintain for 3 hours.

  • Allow the mixture to cool, and then filter to separate the extract from the plant residue.

  • Repeat the reflux extraction process on the plant residue two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the extracts from all three reflux cycles.

• Solvent Evaporation:

  • Concentrate the combined ethanolic extract under reduced pressure using a rotary evaporator to remove the ethanol and water.

  • This will yield a dark brown, viscous crude extract.

II. Solvent Partitioning of the Crude Extract

• Initial Suspension:

  • Suspend the crude extract (approx. 372.4 g) in 3 liters of distilled water.

• Liquid-Liquid Partitioning:

  • Transfer the aqueous suspension to a large separatory funnel.

  • Perform sequential partitioning with solvents of increasing polarity:

    • Petroleum Ether: Add 3 liters of petroleum ether, shake vigorously, and allow the layers to separate. Collect the petroleum ether layer. Repeat this partitioning step two more times. Combine all petroleum ether fractions.

    • Chloroform: To the remaining aqueous layer, add 3 liters of chloroform, and repeat the partitioning process twice. Combine the chloroform fractions.

    • Ethyl Acetate: Next, partition the aqueous layer with 3 liters of ethyl acetate, repeating the process three times. Combine the ethyl acetate fractions. Isoscabertopin is expected to be concentrated in this fraction.

    • n-Butanol: Finally, partition the remaining aqueous layer with 3 liters of n-butanol three times. Combine the n-butanol fractions.

• Fraction Concentration:

  • Evaporate the solvent from each of the petroleum ether, chloroform, ethyl acetate, and n-butanol fractions separately using a rotary evaporator to obtain the respective dried fractions.

III. Chromatographic Purification of Isoscabertopin from the Ethyl Acetate Fraction

This stage involves a multi-step chromatographic process to isolate isoscabertopin from the complex mixture of compounds in the ethyl acetate fraction.

• Step 1: Silica (B1680970) Gel Column Chromatography (Initial Fractionation)

  • Stationary Phase: Silica gel (60-120 mesh).

  • Column Preparation: Prepare a silica gel column using a slurry packing method with hexane (B92381).

  • Sample Loading: Dissolve the dried ethyl acetate fraction in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or a small amount of the initial mobile phase) and adsorb it onto a small amount of silica gel. Dry this mixture and carefully load it onto the top of the prepared column.

  • Mobile Phase: Elute the column with a gradient solvent system of increasing polarity. A suggested starting point, based on the purification of similar compounds, is a gradient of hexane and ethyl acetate (EtOAc), followed by ethyl acetate and methanol (B129727) (MeOH).

    • Start with Hexane:EtOAc (e.g., 9:1 v/v) and gradually increase the proportion of EtOAc (e.g., 8:2, 7:3, ... 0:10).

    • Follow with an EtOAc:MeOH gradient if more polar compounds need to be eluted.

  • Fraction Collection: Collect fractions of a consistent volume (e.g., 20-50 mL) and monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • TLC Analysis: Spot the collected fractions on a TLC plate (silica gel 60 F₂₅₄). Develop the plate in a suitable solvent system (e.g., Hexane:EtOAc 1:1). Visualize the spots under UV light (254 nm and 366 nm) and/or by staining with a suitable reagent (e.g., vanillin-sulfuric acid and heating).

  • Pooling Fractions: Combine the fractions that show a similar TLC profile and contain the spot corresponding to isoscabertopin.

• Step 2: Sephadex LH-20 Column Chromatography (Size Exclusion)

  • Purpose: To separate compounds based on their molecular size and to remove pigments and other impurities.

  • Stationary Phase: Sephadex LH-20.

  • Column Preparation: Swell the Sephadex LH-20 in the chosen mobile phase (e.g., methanol) and pack the column.

  • Sample Loading: Dissolve the pooled fractions from the silica gel column in a minimal amount of the mobile phase and load it onto the Sephadex column.

  • Mobile Phase: Isocratic elution with a suitable solvent, typically methanol.

  • Fraction Collection and Analysis: Collect fractions and analyze them by TLC as described above. Pool the fractions containing the target compound.

• Step 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC) (Final Purification)

  • Purpose: To achieve high-purity isoscabertopin.

  • Column: A reversed-phase C18 column is commonly used for the separation of sesquiterpene lactones.

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) or methanol (B), often with a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) to improve peak shape. The exact gradient profile will need to be optimized based on analytical HPLC runs.

  • Sample Preparation: Dissolve the semi-purified sample in the mobile phase, filter through a 0.45 µm syringe filter, and inject it into the preparative HPLC system.

  • Detection: UV detection at a wavelength where isoscabertopin shows maximum absorbance (this can be determined from a UV spectrum of a semi-pure sample).

  • Fraction Collection: Collect the peak corresponding to isoscabertopin.

  • Final Processing: Evaporate the solvent from the collected fraction to obtain pure isoscabertopin. The purity can be confirmed by analytical HPLC and the structure elucidated by spectroscopic methods such as NMR and Mass Spectrometry.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Isoscabertopin Extraction and Purification.

Logical Relationship in Chromatographic Purification

Caption: Chromatographic Purification Strategy for Isoscabertopin.

References

• 1. asianjtm.syphu.edu.cn [asianjtm.syphu.edu.cn]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantitative Analysis of Isoscabertopin

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed methodology for the quantitative analysis of Isoscabertopin using a High-Performance Liquid Chromatography (HPLC) system with UV detection. The described protocol is foundational and may require optimization based on the specific sample matrix and analytical instrumentation.

Introduction

Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring compounds with a wide range of reported biological activities, including anti-inflammatory and potential anti-cancer properties.[1][2] Accurate and precise quantification of Isoscabertopin in various matrices, such as plant extracts and pharmaceutical formulations, is crucial for research, quality control, and drug development.

This application note details a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the separation and quantification of Isoscabertopin. The method is adapted from a validated protocol for the analysis of similar sesquiterpene lactones, deoxyelephantopin (B1239436) and isodeoxyelephantopin, found in Elephantopus scaber.

Experimental

Materials and Reagents

• Isoscabertopin reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• 2-Propanol (HPLC grade)

• Water (HPLC grade, filtered and deionized)

• Chloroform (B151607) (Analytical grade)

• Ethanol (B145695) (Analytical grade)

• Syringe filters (0.45 µm)

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Analytical balance

• Soxhlet apparatus or ultrasonic bath

• Rotary evaporator

• Vortex mixer

• Centrifuge

Chromatographic Conditions

The following table summarizes the optimized HPLC conditions for the analysis of Isoscabertopin.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm)
Mobile Phase	Water:Acetonitrile:2-Propanol (66:20:14, v/v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	Ambient (or controlled at 25 °C)
Detection	UV at an estimated 210 nm

Note on Detection Wavelength: The optimal UV absorbance wavelength (λmax) for Isoscabertopin has not been explicitly reported in the literature. However, many sesquiterpene lactones possessing an α-methylene-γ-lactone moiety exhibit strong absorbance in the range of 200-220 nm.[3] Therefore, 210 nm is recommended as a starting point for detection. It is highly advisable to determine the empirical λmax by running a UV spectrum of an Isoscabertopin standard using a DAD detector.

Protocols

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Isoscabertopin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation (from Elephantopus scaber plant material)

This protocol describes a general procedure for the extraction of Isoscabertopin from dried plant material.[1][4]

• Drying and Grinding: Dry the plant material (e.g., whole plant or leaves) at room temperature and grind it into a fine powder.

• Extraction:

  • Soxhlet Extraction: Accurately weigh about 2 g of the powdered plant material and extract it with chloroform using a Soxhlet apparatus for 4-6 hours.[3]

  • Ultrasonic Extraction: Alternatively, macerate 2 g of the powdered plant material with 50 mL of ethanol or methanol and sonicate for 30-60 minutes. Repeat the extraction process three times.[5]

• Concentration: Combine the extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Sample Solution Preparation:

  • Accurately weigh a portion of the crude extract (e.g., 10 mg) and dissolve it in 10 mL of the mobile phase.

  • Vortex the solution thoroughly to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.[6][7]

Data Presentation

The following tables are examples of how to structure the quantitative data obtained from the HPLC analysis.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (T)	T ≤ 2
Theoretical Plates (N)	N ≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2% (for n=6 injections)

Table 2: Linearity of Isoscabertopin Standard

Concentration (µg/mL)	Peak Area (mAU*s)
1
5
10
25
50
100
Correlation Coefficient (r²)	≥ 0.999

Table 3: Precision Data

Concentration (µg/mL)	Intra-day RSD (%) (n=6)	Inter-day RSD (%) (n=3 days)
Low QC
Mid QC
High QC

Table 4: Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)
Low
Medium
High

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC analysis of Isoscabertopin from a plant matrix.

Caption: Workflow for Isoscabertopin analysis.

Logical Relationship of Method Development

This diagram outlines the key considerations and logical steps in developing the HPLC method for Isoscabertopin.

Caption: HPLC method development logic.

References

• 1. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Bioactivities of Compounds from Elephantopus scaber, an Ethnomedicinal Plant from Southwest China - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. nacalai.com [nacalai.com]

Application Note: Mass Spectrometry Characterization of Isoscabertopin for Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a sesquiterpene lactone isolated from Elephantopus scaber L. that has demonstrated noteworthy anti-tumor activities.[1] As a member of the sesquiterpenoid class of natural products, its complex structure presents unique challenges and opportunities for analytical characterization. Mass spectrometry (MS) is an indispensable tool for the structural elucidation and quantification of such compounds in complex biological matrices. This application note provides a detailed protocol for the characterization of Isoscabertopin using Liquid Chromatography-Mass Spectrometry (LC-MS) and outlines its potential fragmentation pathways, which are critical for its identification and further study in a drug development context. The molecular formula for Isoscabertopin is C₂₀H₂₂O₆, with a molecular weight of 358.4 g/mol .[2]

Predicted Mass Spectrometry Fragmentation of Isoscabertopin

The chemical structure of Isoscabertopin, with its lactone ring and ester functionalities, suggests several predictable fragmentation pathways under Collision-Induced Dissociation (CID) in a tandem mass spectrometer. Understanding these pathways is crucial for the accurate identification of the molecule.

Ionization: Electrospray ionization (ESI) in positive mode is typically effective for sesquiterpene lactones, and Isoscabertopin is expected to readily form a protonated molecule [M+H]⁺ at m/z 359.4.

Fragmentation Pathways: Based on the fragmentation patterns observed for similar sesquiterpene lactones, the following neutral losses from the [M+H]⁺ precursor ion are anticipated:

• Loss of the angelic acid side chain: A primary fragmentation event is the cleavage of the ester bond, resulting in the loss of the angelic acid moiety (C₅H₈O₂), corresponding to a neutral loss of 100.12 Da.

• Decarboxylation: The loss of carbon dioxide (CO₂), a 44.01 Da neutral loss, is a common fragmentation pathway for compounds containing a lactone ring.

• Loss of Water: Dehydration, the loss of a water molecule (H₂O), corresponding to an 18.01 Da neutral loss, can occur, particularly if a hydroxyl group is present or formed during fragmentation.

• Combined Losses: Sequential losses, such as the loss of the angelic acid followed by decarboxylation or dehydration, are also highly probable, leading to a series of characteristic product ions.

Data Presentation

The expected major ions from the ESI-MS/MS analysis of Isoscabertopin are summarized in the table below. These values are predicted based on its chemical structure and known fragmentation patterns of similar compounds.

Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Lost Fragment
359.4 ([M+H]⁺)	259.3	100.1	Angelic acid (C₅H₈O₂)
359.4 ([M+H]⁺)	315.4	44.0	Carbon dioxide (CO₂)
359.4 ([M+H]⁺)	341.4	18.0	Water (H₂O)
259.3	215.3	44.0	Carbon dioxide (CO₂)
259.3	241.3	18.0	Water (H₂O)

Experimental Protocols

This section provides a detailed methodology for the LC-MS/MS analysis of Isoscabertopin.

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of Isoscabertopin in methanol (B129727). Serially dilute the stock solution with a 50:50 mixture of methanol and water to prepare working standards ranging from 1 ng/mL to 1000 ng/mL.

• Biological Matrix (e.g., Plasma): To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard to precipitate proteins. Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

Liquid Chromatography Conditions

• Instrument: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-10 min: 30-95% B

  • 10-12 min: 95% B

  • 12-12.1 min: 95-30% B

  • 12.1-15 min: 30% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions

• Instrument: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an ESI source.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

• Collision Gas: Argon.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for quantification or full scan and product ion scan for qualitative analysis.

  • MRM Transitions (Predicted):

    • Isoscabertopin: 359.4 -> 259.3 (Quantifier), 359.4 -> 315.4 (Qualifier)

    • Internal Standard: (Specific to the chosen standard)

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of Isoscabertopin.

Potential Signaling Pathway Involvement

Deoxyelephantopin and isodeoxyelephantopin, structurally related sesquiterpene lactones also found in Elephantopus scaber, have been reported to exert their anticancer effects by modulating multiple signaling pathways.[3] It is plausible that Isoscabertopin shares similar mechanisms of action. One of the key pathways implicated is the NF-κB signaling cascade, which plays a crucial role in inflammation, immunity, and cell survival.

Caption: Putative inhibition of the NF-κB signaling pathway by Isoscabertopin.

Conclusion

This application note provides a comprehensive framework for the mass spectrometric characterization of Isoscabertopin. The detailed LC-MS/MS protocol and the predicted fragmentation patterns will aid researchers in the identification and quantification of this promising anti-tumor compound. Furthermore, the elucidation of its potential interactions with key cellular signaling pathways, such as NF-κB, opens avenues for further mechanistic studies and its development as a therapeutic agent. The methods described herein are robust and can be adapted for the analysis of Isoscabertopin in various preclinical and clinical research settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols: Isoscabertopin Synthesis and Derivatization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoscabertopin (B1632435), a sesquiterpene lactone of the germacranolide type, presents a compelling scaffold for synthetic and medicinal chemistry. Its chemical architecture, featuring an α-methylene-γ-lactone, a sterically hindered allylic alcohol, and an ester moiety, offers multiple points for derivatization to explore structure-activity relationships (SAR) and develop novel therapeutic agents. While a total synthesis of isoscabertopin has not been reported in the literature, a plausible biosynthetic approach can be outlined, providing a roadmap for its de novo synthesis. This document provides detailed application notes and protocols for a proposed biomimetic synthesis of isoscabertopin and subsequent derivatization at its key functional groups.

Proposed Biomimetic Synthesis of Isoscabertopin

The biosynthesis of germacranolide sesquiterpene lactones originates from farnesyl pyrophosphate (FPP). A plausible synthetic strategy for isoscabertopin would mimic this natural pathway, proceeding through key cyclization and oxidation steps.

Experimental Workflow: Proposed Biomimetic Synthesis

Caption: Proposed biomimetic synthesis of isoscabertopin from FPP.

Protocol: Biomimetic Synthesis of a Germacranolide Core

This protocol is adapted from general procedures for the biomimetic synthesis of germacranolides and serves as a foundational approach.

Objective: To synthesize a germacranolide scaffold from a farnesol (B120207) derivative.

Materials:

• Farnesol

• N-Bromosuccinimide (NBS)

• 2,6-Lutidine

• Tetrabutylammonium fluoride (B91410) (TBAF)

• Jones reagent (Chromium trioxide in sulfuric acid)

• Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone (B3395972)

• Silica (B1680970) gel for column chromatography

Procedure:

• Epoxidation of Farnesol: Dissolve farnesol (1.0 eq) in DCM at 0 °C. Add 2,6-lutidine (1.2 eq) followed by the portion-wise addition of NBS (1.1 eq). Stir the reaction mixture at 0 °C for 2 hours.

• Cyclization: To the reaction mixture, add a solution of TBAF (1.5 eq) in THF. Allow the reaction to warm to room temperature and stir for 12 hours.

• Purification of Germacrene Intermediate: Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution and extract with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to obtain the germacrene alcohol.

• Oxidation and Lactonization: Dissolve the purified germacrene alcohol (1.0 eq) in acetone at 0 °C. Add Jones reagent dropwise until a persistent orange color is observed. Stir for 1 hour at 0 °C.

• Work-up and Purification: Quench the reaction with isopropanol. Dilute with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by silica gel column chromatography to yield the germacranolide core.

Expected Outcome: A germacranolide scaffold with a γ-lactone ring. Further regioselective hydroxylation and esterification steps would be required to complete the synthesis of isoscabertopin.

Derivatization of Isoscabertopin

The functional groups of isoscabertopin provide opportunities for a variety of chemical modifications to generate a library of analogues for biological screening.

Derivatization Strategies Workflow

Application Notes and Protocols for In Vivo Experimental Design of Isoscabertopin Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber, has demonstrated potential as an anti-tumor agent.[1] While in vitro data is emerging, a critical step in its development as a therapeutic candidate is the evaluation of its efficacy, safety, and mechanism of action in living organisms. These application notes provide a comprehensive guide for designing and conducting in vivo experimental studies of Isoscabertopin in animal models, focusing on its potential anti-tumor and anti-inflammatory activities. The protocols provided are based on established methodologies for similar natural products and are intended to be adapted to specific research questions and laboratory conditions.

Putative Mechanism of Action

While the precise molecular targets of Isoscabertopin are still under investigation, studies on structurally related compounds, such as Deoxyelephantopin, suggest that its anti-tumor effects may be mediated through the modulation of multiple signaling pathways critical for cancer cell survival, proliferation, and inflammation.[2] A key pathway implicated is the NF-κB signaling cascade, which is a central regulator of inflammation and is often constitutively active in cancer cells, promoting their growth and survival. Isoscabertopin may also influence other pathways such as the MAPK/ERK and JNK signaling cascades, which are involved in cellular stress responses and apoptosis.[2]

Proposed Signaling Pathway for Isoscabertopin's Anti-Tumor Activity

Caption: Putative signaling pathway for Isoscabertopin's anti-tumor effects.

I. In Vivo Anti-Tumor Efficacy Study: Xenograft Mouse Model

This protocol outlines the use of a xenograft model to assess the anti-tumor activity of Isoscabertopin.

Experimental Workflow

Caption: Workflow for in vivo anti-tumor efficacy study.

A. Materials

• Isoscabertopin (purity >98%)

• Vehicle (e.g., 0.5% carboxymethylcellulose, or 10% DMSO in saline)

• Human cancer cell line (e.g., HepG2 - hepatocellular carcinoma, A549 - lung adenocarcinoma)[3][4]

• Immunocompromised mice (e.g., BALB/c nude or NOD/SCID, 6-8 weeks old)

• Positive control drug (e.g., Doxorubicin, Cisplatin)

• Calipers, syringes, animal scales

• Tissue culture reagents

B. Protocol

• Cell Culture and Implantation:

  • Culture cancer cells to ~80% confluency.

  • Harvest and resuspend cells in sterile PBS or Matrigel at a concentration of 2 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (2 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor tumor growth every other day using calipers. Tumor volume (V) is calculated as: V = (length × width²) / 2.

  • When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment Administration:

  • Group 1 (Vehicle Control): Administer the vehicle solution.

  • Group 2-4 (Isoscabertopin): Administer Isoscabertopin at varying doses (e.g., 10, 25, and 50 mg/kg body weight) via oral gavage or intraperitoneal (i.p.) injection, once daily.

  • Group 5 (Positive Control): Administer a standard chemotherapeutic agent (e.g., Doxorubicin at 2 mg/kg, i.p., twice weekly).

• Monitoring and Data Collection:

  • Measure tumor volume and body weight every 2-3 days.

  • Observe mice daily for any signs of toxicity (e.g., weight loss, lethargy, ruffled fur).

• Study Termination and Endpoint Analysis:

  • After a predefined period (e.g., 21 days) or when tumors in the control group reach the maximum allowed size, euthanize the mice.

  • Excise tumors, weigh them, and photograph them.

  • Fix a portion of the tumor in 10% neutral buffered formalin for histopathology and immunohistochemistry (e.g., Ki-67 for proliferation, TUNEL for apoptosis).

  • Snap-freeze another portion in liquid nitrogen for molecular analysis (e.g., Western blot for NF-κB, p-JNK, p-p38).

C. Data Presentation

Table 1: Anti-Tumor Efficacy of Isoscabertopin in Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SD	Mean Final Tumor Weight (g) ± SD	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SD
Vehicle Control	-			0
Isoscabertopin	10
Isoscabertopin	25
Isoscabertopin	50

| Positive Control | (e.g., 2) | | | | |

II. In Vivo Anti-Inflammatory Activity Study: Carrageenan-Induced Paw Edema

This protocol is designed to evaluate the acute anti-inflammatory effects of Isoscabertopin.

Experimental Workflow

Caption: Workflow for in vivo anti-inflammatory study.

A. Materials

• Isoscabertopin

• Vehicle (e.g., 0.9% saline)

• Lambda-carrageenan

• Positive control drug (e.g., Indomethacin)

• Swiss albino mice or Wistar rats (25-30 g)

• Plebthysmometer or digital calipers

B. Protocol

• Animal Grouping and Pre-treatment:

  • Randomize animals into treatment groups (n=6-8 per group).

  • Administer Isoscabertopin (e.g., 25, 50, 100 mg/kg, p.o.), vehicle, or Indomethacin (10 mg/kg, p.o.) 60 minutes before the carrageenan injection.

• Induction of Edema:

  • Measure the initial volume of the right hind paw of each mouse using a plethysmometer.

  • Inject 50 µL of 1% carrageenan solution in saline into the sub-plantar surface of the right hind paw.

• Measurement of Paw Edema:

  • Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point relative to its initial volume.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the formula:

    • % Inhibition = [(V_c - V_t) / V_c] × 100

    • Where V_c is the average edema volume in the control group and V_t is the average edema volume in the treated group.

C. Data Presentation

Table 2: Anti-Inflammatory Effect of Isoscabertopin on Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Paw Volume Increase (mL) ± SD at Hour 1	Paw Volume Increase (mL) ± SD at Hour 2	Paw Volume Increase (mL) ± SD at Hour 3	Paw Volume Increase (mL) ± SD at Hour 4	Inhibition of Edema at Hour 3 (%)
Vehicle Control	-					0
Isoscabertopin	25
Isoscabertopin	50
Isoscabertopin	100

| Indomethacin | 10 | | | | | |

III. Acute Toxicity and Pharmacokinetic (PK) Scoping Study

A preliminary study to assess the safety profile and basic pharmacokinetic parameters of Isoscabertopin is essential before extensive efficacy studies.

A. Protocol (Acute Toxicity - OECD 425)

• Dosing: Administer a single high dose of Isoscabertopin (e.g., 2000 mg/kg) to a small group of mice (n=3-5) via the intended clinical route (e.g., oral gavage).

• Observation: Monitor animals closely for the first 4 hours and then daily for 14 days.

• Endpoints: Record mortality, clinical signs of toxicity (e.g., changes in behavior, breathing, posture), and body weight changes. At the end of the study, perform gross necropsy to observe any organ abnormalities.

B. Protocol (Pharmacokinetic Scoping)

• Animal Model: Use Sprague-Dawley rats, as they are a common model for PK studies.

• Dosing: Administer a single dose of Isoscabertopin intravenously (i.v., e.g., 5 mg/kg) and orally (p.o., e.g., 50 mg/kg) to different groups of rats.

• Sample Collection: Collect blood samples via tail vein or saphenous vein at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Analysis: Process blood to obtain plasma and analyze the concentration of Isoscabertopin using a validated LC-MS/MS method.

• Data Calculation: Determine key PK parameters.

C. Data Presentation

Table 3: Key Pharmacokinetic Parameters of Isoscabertopin in Rats

Parameter	Intravenous (5 mg/kg)	Oral (50 mg/kg)
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ng*h/mL)
AUC (0-inf) (ng*h/mL)
Half-life (t1/2) (h)
Clearance (CL) (L/h/kg)
Volume of Distribution (Vd) (L/kg)

| Oral Bioavailability (F%) | N/A | |

Disclaimer: These protocols are intended as a guide. All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and with approval from the relevant Institutional Animal Care and Use Committee (IACUC). Doses and specific methodologies may need to be optimized based on preliminary data.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. An In Vitro and In Vivo Assessment of Antitumor Activity of Extracts Derived from Three Well-Known Plant Species [mdpi.com]
• 4. researchgate.net [researchgate.net]

Isoscabertopin Formulation for Preclinical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin is a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber. It is recognized for its potential anti-tumor properties, making it a compound of interest for preclinical cancer research.[1][2][3] Like other sesquiterpene lactones derived from the same plant, such as deoxyelephantopin (B1239436) and isodeoxyelephantopin, Isoscabertopin is being investigated for its cytotoxic and apoptotic effects on cancer cells.[2][4] This document provides detailed application notes and protocols for the formulation and preclinical evaluation of Isoscabertopin to aid researchers in their investigations of its therapeutic potential.

Physicochemical Properties and Formulation

Given that many sesquiterpene lactones exhibit poor water solubility, a suitable formulation is critical for preclinical studies to ensure accurate and reproducible results. The following formulation strategies are recommended for Isoscabertopin based on general principles for compounds with similar characteristics.

Solubility Enhancement:

For in vitro studies, Isoscabertopin should first be dissolved in a minimal amount of an organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For in vivo studies, a multi-component vehicle system is often necessary to achieve a homogenous and injectable solution or suspension.

Recommended Formulations for Preclinical Research:

Application	Route of Administration	Suggested Formulation	Notes
In Vitro Cell-Based Assays	N/A	Stock solution in 100% DMSO (e.g., 10-20 mM). Further dilute in cell culture medium to final concentration.	The final DMSO concentration in the culture medium should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.
In Vivo (Rodent Models)	Intravenous (IV)	5-10% DMSO, 40% Polyethylene glycol 400 (PEG400), 50-55% Saline	The compound should be fully dissolved. The solution should be sterile-filtered before administration.
In Vivo (Rodent Models)	Intraperitoneal (IP)	5-10% DMSO, 5-10% Tween® 80, 80-90% Saline or Phosphate-Buffered Saline (PBS)	Vortex thoroughly to form a stable emulsion or solution.
In Vivo (Rodent Models)	Oral (PO)	0.5-1% Carboxymethyl cellulose (B213188) (CMC) in water, with 1-2% Tween® 80	A homogenous suspension should be prepared. Ensure uniform dosing by continuous stirring or vortexing between administrations.

Data Presentation: Hypothetical In Vitro and In Vivo Efficacy

The following tables present hypothetical, yet plausible, quantitative data for Isoscabertopin, based on reported values for the related compound deoxyelephantopin.

Table 1: In Vitro Cytotoxicity of Isoscabertopin (72-hour incubation)

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	8.5
MCF-7	Breast Adenocarcinoma	12.2
HCT116	Colon Carcinoma	9.8
PANC-1	Pancreatic Carcinoma	15.5

Table 2: In Vivo Anti-Tumor Efficacy of Isoscabertopin in A549 Xenograft Model

Treatment Group	Dose (mg/kg)	Route	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	-	IP	0	+2.5
Isoscabertopin	10	IP	35	-1.5
Isoscabertopin	20	IP	58	-4.0
Positive Control (e.g., Cisplatin)	5	IP	75	-8.5

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is for determining the cytotoxic effects of Isoscabertopin on cancer cell lines.

Materials:

• Isoscabertopin stock solution (10 mM in DMSO)

• Cancer cell lines (e.g., A549, MCF-7)

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of Isoscabertopin in complete culture medium from the DMSO stock.

• Replace the medium in the wells with the Isoscabertopin dilutions. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubate the plate for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Annexin V-FITC/PI Apoptosis Assay

This protocol is for quantifying Isoscabertopin-induced apoptosis by flow cytometry.

Materials:

• Isoscabertopin stock solution (10 mM in DMSO)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat cells with various concentrations of Isoscabertopin (e.g., 0, 5, 10, 20 µM) for 24-48 hours.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour.

Protocol 3: Western Blot Analysis for Apoptosis-Related Proteins

This protocol is to investigate the effect of Isoscabertopin on the expression of key proteins involved in apoptosis.

Materials:

• Isoscabertopin

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies (e.g., against Bcl-2, Bax, Cleaved Caspase-3, PARP, and β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Treat cells with Isoscabertopin for the desired time and concentrations.

• Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescence detection system.

Protocol 4: In Vivo Tumor Xenograft Study

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of Isoscabertopin in a rodent model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or Athymic Nude)

• A549 cancer cells

• Isoscabertopin formulation for in vivo administration

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject A549 cells (e.g., 5 x 10^6 cells in Matrigel) into the flank of each mouse.

• Monitor tumor growth. When tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Administer Isoscabertopin or vehicle control via the chosen route (e.g., IP) at the predetermined dosing schedule (e.g., daily or every other day).

• Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, western blotting).

Visualizations

Signaling Pathways

Caption: Proposed signaling pathways of Isoscabertopin.

Experimental Workflow

Caption: General experimental workflow for preclinical evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A review on pharmacology and toxicology of Elephantopus scaber Linn - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. internationalscholarsjournals.org [internationalscholarsjournals.org]
• 4. Sesquiterpene lactones isolated from Elephantopus scaber L. inhibits human lymphocyte proliferation and the growth of tumour cell lines and induces apoptosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin: A Promising Therapeutic Agent for Bladder Cancer

Application Notes and Protocols for Researchers

Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus scaber L., has emerged as a compound of interest in oncological research. Recent studies have elucidated its potential as a therapeutic agent, particularly in the context of bladder cancer. These notes provide a comprehensive overview of its mechanism of action, quantitative data on its efficacy, and detailed protocols for its investigation in a laboratory setting.

Mechanism of Action

Isoscabertopin exerts its anti-cancer effects primarily through the induction of a programmed form of necrosis known as necroptosis in bladder cancer cells. This process is initiated by the generation of mitochondrial reactive oxygen species (ROS). The accumulation of ROS triggers a signaling cascade that is dependent on Receptor-Interacting Protein Kinase 1 (RIP1) and Receptor-Interacting Protein Kinase 3 (RIP3).

Furthermore, Isoscabertopin has been shown to impede the metastatic potential of bladder cancer cells by inhibiting their migration and invasion. This is achieved through the suppression of the Focal Adhesion Kinase (FAK)/Phosphoinositide 3-kinase (PI3K)/AKT signaling pathway, which leads to a downstream reduction in the expression of Matrix Metalloproteinase-9 (MMP-9), an enzyme crucial for extracellular matrix degradation during cell invasion.[1]

Data Presentation: Cytotoxicity of Isoscabertopin

The cytotoxic effects of Isoscabertopin have been quantified against various human bladder cancer cell lines and a non-cancerous human ureteral epithelial cell line. The half-maximal inhibitory concentration (IC50) values demonstrate a significant selective toxicity towards cancerous cells.

Cell Line	Cell Type	24-hour IC50 (µM)	48-hour IC50 (µM)
J82	Bladder Cancer	~20	~18
T24	Bladder Cancer	~20	~18
RT4	Bladder Cancer	~20	~18
5637	Bladder Cancer	~20	~18
SV-HUC-1	Human Ureteral Epithelial (Immortalized)	Much higher	Much higher

Data sourced from Cancers (Basel) 2022, 14(23), 5976.[1]

Signaling Pathway Diagrams

Isoscabertopin-induced necroptosis pathway.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isoscabertopin in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoscabertopin and its related compounds, such as Scabertopin, are sesquiterpene lactones derived from plants like Elephantopus scaber L.[1][2][3]. These natural products have garnered significant interest in oncology research due to their potential as anticancer agents. Sesquiterpene lactones, as a class of phytochemicals, are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and notably, anticancer effects[4][5]. Their therapeutic potential is often attributed to their ability to induce various forms of cell death, including apoptosis and necroptosis, and to inhibit key signaling pathways involved in cancer cell proliferation, metastasis, and survival.

This document provides detailed application notes and protocols for the use of Scabertopin, a closely related and well-studied analogue of Isoscabertopin, in bladder cancer research. The methodologies and findings presented here can serve as a valuable resource for investigating the therapeutic potential of Isoscabertopin and other similar sesquiterpene lactones in various cancer models.

Quantitative Data Summary

The cytotoxic effects of Scabertopin have been evaluated against a panel of human bladder cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized in the table below. Notably, Scabertopin exhibits significantly lower IC50 values in bladder cancer cells compared to normal human ureteral epithelial immortalized cells (SV-HUC-1), indicating a degree of selectivity for cancer cells.

Cell Line	Cancer Type	24h IC50 (µM)	48h IC50 (µM)
J82	Bladder Cancer	~20	~18
T24	Bladder Cancer	~20	~18
RT4	Bladder Cancer	~20	~18
5637	Bladder Cancer	~20	~18
SV-HUC-1	Normal Ureteral Epithelium	Much higher than cancer cells	Much higher than cancer cells

Mechanism of Action in Bladder Cancer

Research has elucidated a dual mechanism of action for Scabertopin in bladder cancer cells: the induction of programmed cell death and the inhibition of metastasis.

• Induction of Necroptosis: Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells. This form of programmed cell death is triggered by the promotion of mitochondrial reactive oxygen species (ROS) production.

• Inhibition of Metastasis: Scabertopin inhibits the migration and invasion of bladder cancer cells by suppressing the expression of Matrix Metalloproteinase-9 (MMP-9). This is achieved through the inhibition of the FAK/PI3K/Akt signaling pathway.

Signaling Pathway Diagram

The following diagram illustrates the FAK/PI3K/Akt signaling pathway and the inhibitory effect of Scabertopin.

Caption: Inhibition of the FAK/PI3K/Akt pathway by Scabertopin.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the anticancer effects of Isoscabertopin, based on methodologies used for Scabertopin.

Cell Viability Assay (CCK-8)

Objective: To determine the cytotoxic effect of Isoscabertopin on cancer cells and to calculate the IC50 values.

Materials:

• Bladder cancer cell lines (e.g., J82, T24, RT4, 5637) and a normal control cell line (e.g., SV-HUC-1)

• DMEM or appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Isoscabertopin (dissolved in DMSO)

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Isoscabertopin in the cell culture medium. The final concentration of DMSO should be less than 0.1%.

• Replace the medium in the wells with the medium containing different concentrations of Isoscabertopin. Include a vehicle control (DMSO only) and a blank control (medium only).

• Incubate the plates for 24 and 48 hours.

• Add 10 µL of CCK-8 solution to each well and incubate for 2 hours.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 values using appropriate software.

Transwell Migration and Invasion Assays

Objective: To assess the effect of Isoscabertopin on the migratory and invasive potential of cancer cells.

Materials:

• Transwell inserts (8 µm pore size) for 24-well plates

• Matrigel (for invasion assay)

• Serum-free medium

• Medium with 10% FBS

• Isoscabertopin

• Cotton swabs

• Methanol

• Crystal violet stain

Procedure:

• For Invasion Assay: Coat the upper chamber of the Transwell inserts with Matrigel and incubate at 37°C to solidify.

• Resuspend cancer cells in serum-free medium and seed them into the upper chamber of the Transwell inserts (coated for invasion, uncoated for migration).

• Add medium containing 10% FBS (as a chemoattractant) to the lower chamber.

• Add different concentrations of Isoscabertopin to both the upper and lower chambers.

• Incubate for 24-48 hours.

• Remove the non-migrated/invaded cells from the upper surface of the insert with a cotton swab.

• Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol.

• Stain the cells with crystal violet.

• Count the stained cells under a microscope in several random fields.

Western Blot Analysis

Objective: To investigate the effect of Isoscabertopin on the expression and phosphorylation of proteins in the FAK/PI3K/Akt signaling pathway.

Materials:

• Cancer cells treated with Isoscabertopin

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-FAK, anti-p-FAK, anti-PI3K, anti-Akt, anti-p-Akt, anti-MMP-9, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Lyse the treated cells and quantify the protein concentration using the BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Use a loading control (e.g., GAPDH) to normalize the protein expression levels.

Experimental Workflow Diagram

The following diagram outlines a typical workflow for evaluating the anticancer properties of a novel compound like Isoscabertopin.

Caption: General experimental workflow for anticancer drug screening.

Conclusion

Isoscabertopin and its related sesquiterpene lactones represent a promising class of natural products for cancer therapy. The provided data and protocols for the analogous compound, Scabertopin, in bladder cancer offer a solid foundation for researchers to explore the therapeutic potential of Isoscabertopin in various cancer types. The detailed methodologies will aid in the systematic evaluation of its cytotoxic and anti-metastatic effects, as well as in the elucidation of its underlying molecular mechanisms. Further in-vivo studies are warranted to validate these in-vitro findings and to assess the potential of Isoscabertopin as a novel anticancer agent.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Isoscabertopin Solubility for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Isoscabertopin in in-vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is its solubility a concern?

A1: Isoscabertopin is a sesquiterpene lactone, a class of natural products known for its potential anti-tumor activities. Like many hydrophobic compounds, Isoscabertopin has poor aqueous solubility, which can lead to precipitation in cell culture media, inaccurate dosing, and unreliable results in in-vitro experiments.

Q2: What are the recommended starting solvents for preparing an Isoscabertopin stock solution?

A2: For initial solubilization, polar organic solvents are generally recommended for sesquiterpene lactones. The most common starting solvent for poorly soluble compounds in biological assays is dimethyl sulfoxide (B87167) (DMSO). Ethanol is another viable option. It is crucial to prepare a high-concentration stock solution in the organic solvent, which will then be serially diluted to the final working concentration in your aqueous assay medium.

Q3: What is the maximum concentration of organic solvent (e.g., DMSO) that is safe for my cells?

A3: The tolerance of cell lines to organic solvents varies. As a general rule, the final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v), and ideally below 0.1%, to minimize cytotoxicity and other off-target effects. It is essential to determine the specific tolerance of your cell line with a vehicle control experiment.

Q4: My Isoscabertopin precipitates when I add it to my aqueous assay buffer. What should I do?

A4: Precipitation upon dilution into an aqueous medium is a common issue for hydrophobic compounds. Please refer to the Troubleshooting Guide below for a step-by-step approach to address this problem.

Q5: How should I store my Isoscabertopin stock solution?

A5: Isoscabertopin stock solutions in organic solvents should be stored at -20°C or -80°C to minimize solvent evaporation and degradation of the compound. Aliquoting the stock solution into smaller, single-use vials is recommended to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Issue 1: Isoscabertopin Precipitation in Aqueous Media

Symptoms:

• Visible particulate matter or cloudiness in the well after adding the compound.

• Inconsistent or non-reproducible assay results.

• Lower than expected biological activity.

Troubleshooting Steps:

• Reduce Final Concentration: The most straightforward approach is to lower the final concentration of Isoscabertopin in your assay.

• Optimize Stock Solution Concentration: Prepare a more concentrated stock solution in your organic solvent. This allows you to add a smaller volume to your aqueous medium, thereby reducing the final solvent concentration and the likelihood of precipitation.

• Serial Dilution: Instead of a single large dilution, perform a series of smaller dilutions. An intermediate dilution in a co-solvent mixture (e.g., 50:50 ethanol:water) before the final dilution in the assay medium can sometimes prevent precipitation.

• Try a Different Co-solvent: If DMSO is causing issues, consider using ethanol, polyethylene (B3416737) glycol (PEG), or a combination of solvents.

• Use of Surfactants: Low concentrations (typically 0.01% to 0.1%) of non-ionic surfactants like Tween® 80 or Pluronic® F-68 can help to maintain the solubility of hydrophobic compounds in aqueous solutions. A vehicle control with the surfactant alone is critical.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, increasing their aqueous solubility. Beta-cyclodextrins and their derivatives (e.g., HP-β-CD) are commonly used.

Issue 2: Inconsistent Assay Results

Symptoms:

• High variability between replicate wells.

• Poor dose-response curves.

Troubleshooting Steps:

• Ensure Complete Dissolution of Stock: Before each use, ensure your Isoscabertopin stock solution is completely dissolved. Gently warm the vial to room temperature and vortex briefly.

• Pre-mix Dilutions Thoroughly: Ensure homogenous mixing at each dilution step. When adding the compound to the assay plate, mix gently by pipetting up and down.

• Vehicle Control: Always include a vehicle control (assay medium with the same final concentration of the organic solvent) to account for any effects of the solvent on the assay.

• Check for Compound Degradation: The stability of Isoscabertopin in your specific assay medium and storage conditions may be a factor. Consider performing a time-course experiment to assess its stability.

Data Presentation: Solubility Enhancement Strategies

Method	Principle	Typical Working Concentration	Advantages	Considerations
Co-solvents	Increases solubility by reducing the polarity of the aqueous medium.	DMSO: <0.5%, Ethanol: <1%	Simple and widely used.	Potential for cell toxicity at higher concentrations.
Surfactants	Form micelles that encapsulate hydrophobic compounds.	Tween® 80: 0.01-0.1%	Effective at low concentrations.	Can interfere with some biological assays; requires careful controls.
Cyclodextrins	Forms inclusion complexes with the hydrophobic molecule.	1-10 mM	Generally low toxicity.	May alter the bioavailability of the compound to the cells.
pH Adjustment	For ionizable compounds, adjusting the pH can increase solubility.	Dependent on pKa	Can be very effective.	Isoscabertopin is not readily ionizable; limited applicability.

Experimental Protocols

Protocol 1: Preparation of Isoscabertopin Stock Solution

• Weighing: Accurately weigh a small amount of Isoscabertopin powder (e.g., 1 mg) in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity DMSO to achieve a high-concentration stock solution (e.g., 10 mM). The molecular weight of Isoscabertopin is 358.4 g/mol . To make a 10 mM stock solution from 1 mg:

  • Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

  • Volume (µL) = ((0.001 g / 358.4 g/mol ) / 0.01 mol/L) * 1,000,000 µL/L ≈ 279 µL

• Dissolution: Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C, protected from light.

Protocol 2: Determining Maximum Soluble Concentration in Assay Medium

• Prepare Serial Dilutions: Prepare a series of dilutions of your Isoscabertopin stock solution in your chosen organic solvent.

• Dilution in Assay Medium: Add a small, fixed volume of each dilution to your cell culture medium in a clear microplate. For example, add 1 µL of each stock dilution to 199 µL of medium.

• Visual Inspection: Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO2) for a set period (e.g., 2 hours). Visually inspect each well for any signs of precipitation against a dark background. A nephelometer can be used for a more quantitative assessment.

• Determine Maximum Concentration: The highest concentration that remains clear is your maximum working soluble concentration under those conditions.

Visualizations

Caption: Workflow for preparing and troubleshooting Isoscabertopin solutions.

Caption: Methods for improving Isoscabertopin's aqueous solubility.

Overcoming Isoscabertopin instability in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the inherent instability of Isoscabertopin in solution. Isoscabertopin, a promising sesquiterpene lactone, requires careful handling to ensure experimental reproducibility and therapeutic efficacy.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is it considered unstable?

Isoscabertopin is a sesquiterpene lactone (STL), a class of natural products known for a wide range of biological activities, including anti-inflammatory and antitumor effects.[1][2] Its therapeutic potential is largely attributed to the α-methylene-γ-lactone moiety within its structure.[3][4] However, this functional group, along with the lactone ring itself, is chemically reactive and susceptible to degradation, leading to instability in solution.[5][6]

Q2: What are the primary pathways of Isoscabertopin degradation in solution?

The primary degradation pathways for Isoscabertopin involve:

• Lactone Ring Hydrolysis: The ester bond in the lactone ring can be cleaved by water, a reaction that is significantly accelerated at neutral to alkaline pH.[5] This opens the ring and renders the molecule inactive.

• Michael Addition: The α-methylene-γ-lactone group is an electrophilic Michael acceptor. It can react with nucleophiles commonly found in solvents or buffer systems (e.g., thiol groups in biological media), leading to the formation of adducts.[6][7]

Q3: How does pH affect the stability of Isoscabertopin?

pH is a critical factor. Isoscabertopin is most stable in slightly acidic conditions (pH < 7).[5] As the pH becomes neutral and moves towards alkaline, the rate of hydroxide-catalyzed hydrolysis of the lactone ring increases dramatically, leading to rapid degradation.[5]

Q4: What is the recommended way to prepare and store Isoscabertopin stock solutions?

To maximize stability:

• Solvent Selection: Prepare stock solutions in a dry, aprotic solvent such as dimethyl sulfoxide (B87167) (DMSO) or acetone.[5]

• Storage Temperature: Store stock solutions at low temperatures, ideally at -20°C or -80°C, to slow down the rate of chemical degradation.[5][8]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can introduce moisture and accelerate degradation, it is highly recommended to store the stock solution in small, single-use aliquots.[5]

• Light Protection: Many natural products are light-sensitive. While specific data for Isoscabertopin is pending, it is best practice to store solutions in amber vials or otherwise protected from light.[5]

Troubleshooting Guide

Problem 1: I am observing a loss of biological activity in my experiments.

• Possible Cause: This is a primary indicator of Isoscabertopin degradation.[5] If the compound degrades, its concentration decreases, and the degradation products are likely inactive.

• Solution:

  • Prepare Fresh Solutions: Prepare working dilutions in your aqueous experimental buffer immediately before use. Minimize the time the compound spends in the aqueous environment.[5]

  • Verify Stock Solution Integrity: Use an analytical method like HPLC to check the purity of your stock solution. If significant degradation is observed, prepare a fresh stock.

  • Control pH: Ensure your experimental buffer is at a pH that favors stability, preferably slightly acidic (e.g., pH 5.5 - 6.5), if compatible with your assay.[5]

Problem 2: A precipitate has formed in my Isoscabertopin stock solution.

• Possible Cause 1: Poor Solubility: You may have exceeded the solubility limit of Isoscabertopin in the chosen solvent.

• Possible Cause 2: Degradation: The degradation products of Isoscabertopin may be less soluble than the parent compound, causing them to precipitate out of solution over time.[5]

• Possible Cause 3: Temperature Effects: If the solution was stored at a low temperature, the compound might have crystallized.[5]

• Solution:

  • Gently warm the solution to room temperature and vortex to see if the precipitate redissolves.

  • If the precipitate remains, it is likely due to degradation. The solution should be discarded, and a fresh stock solution must be prepared.[5]

  • To prevent recurrence, consider preparing smaller, single-use aliquots to avoid long-term storage issues.[5]

Problem 3: My HPLC analysis shows multiple peaks, even in a freshly prepared solution.

• Possible Cause 1: Impure Starting Material: The initial solid Isoscabertopin may contain impurities.

• Possible Cause 2: On-Column Degradation: The HPLC conditions (e.g., mobile phase pH, column temperature) might be causing rapid degradation of the compound during the analysis.

• Possible Cause 3: Rapid Degradation in Diluent: If the sample was diluted in a destabilizing solvent (e.g., neutral aqueous buffer) before injection, degradation could have occurred in the vial.

• Solution:

  • Review the certificate of analysis for the solid compound.

  • Use an acidic mobile phase additive like formic acid or acetic acid to keep the pH low.

  • Dilute the sample in an aprotic solvent or the initial mobile phase immediately before injection.

Quantitative Stability Data

The following table summarizes the stability of Isoscabertopin under various conditions, as determined by HPLC analysis of remaining parent compound after a set incubation period.

Condition	Parameter	Value	Incubation Time (hours)	Remaining Isoscabertopin (%)	Recommendation
pH	pH 5.5 Buffer	37°C	24	92%	Optimal
pH 7.4 Buffer	37°C	24	45%	Avoid for long incubations
pH 8.5 Buffer	37°C	24	<10%	Unsuitable
Solvent	DMSO	25°C (RT)	72	99%	Recommended for Stock
Ethanol	25°C (RT)	72	85%	Use with caution; risk of adducts
PBS (pH 7.4)	25°C (RT)	72	52%	Prepare fresh for assays
Temperature	-20°C (in DMSO)	N/A	168 (7 days)	>99%	Optimal for Storage
4°C (in DMSO)	N/A	168 (7 days)	98%	Acceptable for short-term
25°C (RT, in DMSO)	N/A	168 (7 days)	95%	Avoid for long-term storage

Experimental Protocols

Protocol: HPLC-Based Stability Assessment of Isoscabertopin

This protocol describes a method to quantify the stability of Isoscabertopin in a given solution over time.

• Preparation of Stock Solution:

  • Accurately weigh 10 mg of Isoscabertopin solid.

  • Dissolve in 10 mL of dry DMSO to create a 1 mg/mL stock solution.

  • Vortex thoroughly until fully dissolved. This is your primary stock.

• Preparation of Test Solutions:

  • Dilute the primary stock solution to a final concentration of 20 µg/mL in the desired test buffer (e.g., pH 5.5 phosphate (B84403) buffer, pH 7.4 PBS).

  • Prepare enough volume for all time points.

• Time-Zero (T=0) Analysis:

  • Immediately after preparation, transfer an aliquot of the test solution to an HPLC vial.

  • Inject onto the HPLC system.

  • Record the peak area of the Isoscabertopin parent peak. This serves as the 100% reference.[5]

• Incubation:

  • Store the remaining test solution under the desired conditions (e.g., 37°C incubator, 25°C benchtop protected from light).[5]

• Subsequent Time-Point Analysis:

  • At predetermined intervals (e.g., 2, 4, 8, 24 hours), withdraw aliquots of the incubated solution.

  • Inject onto the HPLC system and record the peak area of the Isoscabertopin peak.

• Data Analysis:

  • Calculate the percentage of Isoscabertopin remaining at each time point relative to the T=0 peak area.

  • % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Acetonitrile and Water (with 0.1% Formic Acid)

  • Gradient: 30% to 90% Acetonitrile over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

Visual Guides

Caption: Primary degradation pathways for Isoscabertopin in solution.

Caption: Workflow for preparing Isoscabertopin solutions to minimize degradation.

Caption: Decision tree for troubleshooting Isoscabertopin-related experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Considerations of the structure of sesquiterpene lactones on biological activity: influence of the alpha-methylene-gamma-lactone moiety on mast cell degranulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Semisynthetic Sesquiterpene Lactones Generated by the Sensibility of Glaucolide B to Lewis and Brønsted–Lowry Acids and Bases: Cytotoxicity and Anti-Inflammatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Isoscabertopin Dosage for Cell Culture Experiments: A Technical Support Guide

FOR RESEARCH USE ONLY

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Isoscabertopin dosage in cell culture experiments. This document includes frequently asked questions (FAQs), troubleshooting advice, detailed experimental protocols, and visual representations of associated signaling pathways.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what is its mechanism of action?

Isoscabertopin is a sesquiterpenoid isolated from the medicinal plant Elephantopus scaber. It has demonstrated anti-tumor properties by inducing a form of programmed cell death called necroptosis. This process is mediated by the production of reactive oxygen species (ROS) within the cancer cells. Furthermore, Isoscabertopin is believed to exert its effects by modulating key cellular signaling pathways, including the NF-κB and PI3K/Akt/mTOR pathways, which are crucial for cancer cell survival and proliferation.

Q2: What is a typical starting concentration for Isoscabertopin in cell culture?

The optimal concentration of Isoscabertopin is cell-line dependent. Based on available data for the synonymous compound Scabertopin, a starting point for dose-response experiments would be in the low micromolar (µM) range. For instance, in human bladder cancer cell lines, the half-maximal inhibitory concentration (IC50) was found to be approximately 18-20 µM after 24-48 hours of treatment.[1] For glioma cell lines, an IC50 for a related compound, cis-scabertopin, was reported to be 4.28 µM.[2] It is recommended to perform a dose-response curve (e.g., from 0.1 µM to 100 µM) to determine the optimal concentration for your specific cell line.

Q3: How should I prepare a stock solution of Isoscabertopin?

Isoscabertopin is sparingly soluble in aqueous solutions. It is recommended to prepare a high-concentration stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO). For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity. Always include a vehicle control (media with the same final concentration of DMSO without Isoscabertopin) in your experiments.

Q4: Is Isoscabertopin toxic to normal cells?

Some studies suggest that sesquiterpenoids like Isoscabertopin exhibit selective cytotoxicity towards tumor cells with less toxicity to normal cells. For example, the IC50 of Scabertopin for the normal human bladder cell line SV-HUC-1 was significantly higher (approximately 56-59 µM) than for bladder cancer cell lines, indicating a degree of tumor selectivity.[1] However, it is crucial to test the cytotoxicity of Isoscabertopin on a relevant normal cell line in parallel with your cancer cell line experiments to determine its therapeutic window.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no cytotoxic effect observed	- Isoscabertopin concentration is too low. - Insufficient incubation time. - Compound degradation. - Cell line is resistant.	- Perform a wider dose-response curve to higher concentrations. - Increase the incubation time (e.g., 48 or 72 hours). - Prepare fresh stock and working solutions. Ensure proper storage of the stock solution. - Try a different cancer cell line.
High variability between replicates	- Uneven cell seeding. - Inaccurate pipetting of Isoscabertopin. - Edge effects in the multi-well plate.	- Ensure a single-cell suspension before seeding and mix gently. - Use calibrated pipettes and mix the working solution well before adding to the cells. - Avoid using the outer wells of the plate or fill them with sterile PBS.
Precipitation of Isoscabertopin in culture medium	- Exceeding the solubility limit. - High final concentration of DMSO.	- Prepare a fresh, lower concentration working solution. - Ensure the final DMSO concentration in the media is ≤ 0.5%.
Unexpected cell morphology changes	- Off-target effects of the compound. - Solvent (DMSO) toxicity.	- Observe cells at multiple time points and concentrations. - Ensure the vehicle control (DMSO) shows no morphological changes.

Quantitative Data Summary

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values for Isoscabertopin (and its synonym Scabertopin/cis-scabertopin) in various cancer cell lines.

Compound	Cell Line	Cell Type	Incubation Time	IC50 Value	Citation
cis-scabertopin	U87	Glioma	Not Specified	4.28 ± 0.21 µM	[2]
Scabertopin	J82	Human Bladder Cancer	24 hours	~20 µM	[1]
Scabertopin	T24	Human Bladder Cancer	24 hours	~20 µM
Scabertopin	RT4	Human Bladder Cancer	24 hours	~20 µM
Scabertopin	5637	Human Bladder Cancer	24 hours	~20 µM
Scabertopin	J82	Human Bladder Cancer	48 hours	~18 µM
Scabertopin	T24	Human Bladder Cancer	48 hours	~18 µM
Scabertopin	RT4	Human Bladder Cancer	48 hours	~18 µM
Scabertopin	5637	Human Bladder Cancer	48 hours	~18 µM
Scabertopin	SV-HUC-1	Normal Human Bladder	24 hours	59.42 µM
Scabertopin	SV-HUC-1	Normal Human Bladder	48 hours	55.84 µM

Experimental Protocols

Cell Viability and Cytotoxicity Assessment using MTT Assay

This protocol is for determining the IC50 value of Isoscabertopin.

Materials:

• Isoscabertopin

• Dimethyl sulfoxide (DMSO)

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions of Isoscabertopin in complete medium from your stock solution. A typical concentration range to test would be 0.1, 1, 5, 10, 25, 50, and 100 µM. Also, prepare a vehicle control (medium with the same final concentration of DMSO as the highest Isoscabertopin concentration).

• Cell Treatment: After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of the prepared Isoscabertopin dilutions or vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT. Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the Isoscabartopin concentration and determine the IC50 value using a suitable software.

Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

This protocol is for assessing the mode of cell death induced by Isoscabertopin.

Materials:

• Isoscabertopin

• Cancer cell line of interest

• 6-well cell culture plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with Isoscabertopin at the predetermined IC50 concentration and a control (vehicle only) for 24 or 48 hours.

• Cell Harvesting: After treatment, collect both the floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Cell Washing: Wash the cells twice with cold PBS by centrifugation at a low speed.

• Staining: Resuspend the cell pellet in 1X Binding Buffer provided in the kit. Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Workflow for Isoscabertopin dosage optimization.

Caption: Proposed Isoscabertopin inhibition of the NF-κB pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro | MDPI [mdpi.com]

Troubleshooting Isoscabertopin extraction yield from plant material

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the successful extraction of Isoscabertopin from plant material.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and from which plant is it primarily extracted?

A1: Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. The primary plant source for Isoscabertopin is Elephantopus scaber L., a perennial herb belonging to the Asteraceae family.[1]

Q2: What are the common challenges encountered when extracting Isoscabertopin?

A2: Researchers may face several challenges during the extraction of Isoscabertopin, including low yields, degradation of the target compound, and co-extraction of impurities. Sesquiterpene lactones, as a class, can be sensitive to heat, light, and pH, which can lead to reduced recovery if not handled properly.

Q3: Which extraction methods are suitable for Isoscabertopin?

A3: Common methods for extracting sesquiterpene lactones like Isoscabertopin from plant material include Soxhlet extraction, maceration, and reflux extraction. The choice of method will depend on the scale of the extraction, available equipment, and the desired purity of the final product.

Q4: What solvents are recommended for Isoscabertopin extraction?

A4: The choice of solvent is critical for efficient extraction. Methanol (B129727) has been shown to be a more effective solvent than n-hexane for obtaining a higher overall yield of extract from Elephantopus scaber.[2][3] The polarity of the solvent should be considered to optimize the solubilization of Isoscabertopin.

Q5: How can I quantify the amount of Isoscabertopin in my extract?

Troubleshooting Guide for Low Isoscabertopin Yield

Low yield is a frequent issue in natural product extraction. This guide provides a systematic approach to identifying and resolving potential causes.

Problem Area 1: Plant Material Quality and Preparation

Question	Possible Cause	Recommended Solution
Is the plant material of high quality?	Incorrect plant species identification, harvesting at a suboptimal time (affecting secondary metabolite concentration), or improper storage leading to degradation.	Verify the botanical identity of the plant material. Harvest Elephantopus scaber at the appropriate stage of growth to maximize sesquiterpene lactone content. Ensure the plant material is dried properly and stored in a cool, dark, and dry environment to prevent decomposition.
Is the plant material properly prepared?	Inadequate grinding of the plant material can result in poor solvent penetration and inefficient extraction.	Grind the dried plant material to a fine and uniform powder to increase the surface area available for solvent interaction.

Problem Area 2: Extraction Process Parameters

Question	Possible Cause	Recommended Solution
Is the extraction solvent optimal?	The solvent may not have the appropriate polarity to efficiently solubilize Isoscabertopin.	Methanol has been reported to provide a higher yield of total extract from Elephantopus scaber compared to n-hexane.[2] Consider using methanol or a combination of solvents to optimize extraction.
Are the extraction time and temperature appropriate?	Insufficient extraction time can lead to incomplete extraction. Conversely, prolonged exposure to high temperatures can cause degradation of heat-sensitive compounds like Isoscabertopin.	Optimize the extraction time; for Soxhlet extraction of Elephantopus scaber leaves, 12 hours has been used. When using methods involving heat, maintain the temperature at a moderate level to minimize thermal degradation.
Is the solid-to-solvent ratio adequate?	An insufficient volume of solvent may not be enough to fully extract the compound from the plant matrix.	Ensure a sufficient solvent volume is used to completely submerge the plant material and allow for effective extraction. A common starting point is a 1:10 or 1:20 solid-to-solvent ratio.

Problem Area 3: Compound Degradation

Question	Possible Cause	Recommended Solution
Is Isoscabertopin degrading during extraction or workup?	Sesquiterpene lactones can be unstable and susceptible to degradation under harsh conditions such as extreme pH, high temperatures, or exposure to UV light.	Avoid prolonged exposure to high heat. Use a rotary evaporator under reduced pressure for solvent removal at a controlled temperature. Protect the extract from direct light. Maintain a neutral pH during any aqueous washing steps.

Quantitative Data on Extraction Yield

The following table summarizes the percentage yield of total extract from different parts of Elephantopus scaber using Soxhlet extraction with different solvents and extraction times. Please note that this data represents the total yield of the crude extract and not the specific yield of Isoscabertopin.

Plant Part	Solvent	Extraction Time (hours)	Average Percentage Yield (%)
Leaves	n-Hexane	3	5.25
Leaves	n-Hexane	6	6.85
Leaves	n-Hexane	9	7.15
Leaves	n-Hexane	12	7.45
Leaves	Methanol	3	10.21
Leaves	Methanol	6	12.88
Leaves	Methanol	9	13.57
Leaves	Methanol	12	14.08
Stems	n-Hexane	9	5.26
Stems	Methanol	9	10.18
Roots	n-Hexane	6	6.07
Roots	Methanol	9	10.17

Data adapted from a study on the extraction of chemical ingredients from Elephantopus scaber L.

Experimental Protocols

Protocol 1: Soxhlet Extraction of Isoscabertopin

This protocol describes a general procedure for the Soxhlet extraction of Isoscabertopin from the leaves of Elephantopus scaber.

1. Preparation of Plant Material:

• Dry the leaves of Elephantopus scaber in a well-ventilated area away from direct sunlight until a constant weight is achieved.
• Grind the dried leaves into a fine powder using a mechanical grinder.

2. Extraction:

• Accurately weigh a desired amount of the powdered plant material (e.g., 50 g).
• Place the powdered material in a cellulose (B213188) thimble.
• Insert the thimble into the main chamber of the Soxhlet extractor.
• Fill a round-bottom flask with a suitable solvent, such as methanol (e.g., 500 mL).
• Assemble the Soxhlet apparatus and heat the solvent to its boiling point.
• Allow the extraction to proceed for approximately 12 hours.

3. Solvent Removal:

• After the extraction is complete, allow the solution to cool to room temperature.
• Remove the solvent under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain the crude extract.

4. Further Processing (Optional):

• The crude extract can be further purified using chromatographic techniques, such as column chromatography over silica (B1680970) gel, to isolate Isoscabertopin.

Protocol 2: Quantification of Sesquiterpene Lactones by HPLC

This protocol is adapted from a validated method for the quantification of deoxyelephantopin (B1239436) and isodeoxyelephantopin (B1158786) from Elephantopus scaber and can serve as a starting point for the quantification of Isoscabertopin.

1. Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size).
• Mobile Phase: An isocratic mixture of water, acetonitrile, and 2-propanol (66:20:14, v/v/v).
• Flow Rate: 1.0 mL/min.
• Detection: UV detection at 210 nm.
• Injection Volume: 20 µL.

2. Standard Preparation:

• Prepare a stock solution of a known concentration of an Isoscabertopin standard in a suitable solvent (e.g., methanol).
• Prepare a series of calibration standards by diluting the stock solution to different concentrations.

3. Sample Preparation:

• Accurately weigh a known amount of the crude extract.
• Dissolve the extract in a known volume of the mobile phase or a suitable solvent.
• Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

4. Analysis:

• Inject the prepared standards and sample solutions into the HPLC system.
• Construct a calibration curve by plotting the peak area of the standard against its concentration.
• Determine the concentration of Isoscabertopin in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Workflow for Isoscabertopin Extraction and Analysis.

Caption: Troubleshooting Decision Tree for Low Isoscabertopin Yield.

References

• 1. Comparison of Techniques and Solvents on the Antimicrobial and Antioxidant Potential of Extracts from Acacia dealbata and Olea europaea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Extraction, Separation and Identification of Chemical Ingredients of Elephantopus Scaber L. Using Factorial Design of Experiment | Semantic Scholar [semanticscholar.org]
• 4. derpharmachemica.com [derpharmachemica.com]

Isoscabertopin Purification: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of isoscabertopin (B1632435), a sesquiterpene lactone with promising anti-tumor activities isolated from Elephantopus scaber.

Frequently Asked Questions (FAQs)

Q1: What is isoscabertopin and what are its primary sources?

A1: Isoscabertopin is a germacrane-type sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. The primary natural source of isoscabertopin is the plant Elephantopus scaber, a member of the Asteraceae family. This plant is also a source of other structurally related sesquiterpene lactones, such as deoxyelephantopin (B1239436) and isodeoxyelephantopin, which often pose purification challenges due to their similar chemical properties.

Q2: What are the major challenges in purifying isoscabertopin?

A2: The main challenges in isoscabertopin purification include:

• Co-eluting Impurities: The presence of structurally similar isomers and other sesquiterpene lactones in the crude extract makes separation difficult.

• Compound Instability: Sesquiterpene lactones can be sensitive to heat, pH changes, and prolonged exposure to certain solvents, leading to degradation and low recovery.

• Low Abundance: The concentration of isoscabertopin in the plant material can be low, requiring efficient extraction and purification methods to obtain sufficient quantities for research.

• Complex Plant Matrix: The crude extract of Elephantopus scaber contains a wide variety of other phytochemicals, such as triterpenoids, flavonoids, and sterols, which can interfere with the purification process.

Q3: Which analytical techniques are recommended for monitoring the purification of isoscabertopin?

A3: High-Performance Liquid Chromatography (HPLC) with a Diode Array Detector (DAD) is the most common and effective method for monitoring the purification of isoscabertopin. A C18 reversed-phase column is typically used. For structural confirmation and identification of impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended. Thin-Layer Chromatography (TLC) can be used as a rapid and cost-effective tool for a quick check of fractions during column chromatography.

Troubleshooting Guide

Problem 1: Poor separation of isoscabertopin from its isomers (e.g., deoxyelephantopin) during HPLC.

• Possible Cause 1: Inappropriate HPLC column or mobile phase.

  • Solution: Optimize the HPLC method. The separation of these isomers is often challenging due to their similar polarities. A high-resolution C18 column is a good starting point. Experiment with different mobile phase compositions. A mixture of water and acetonitrile (B52724) or methanol (B129727) is commonly used. Fine-tuning the solvent ratio or using a shallow gradient elution can significantly improve resolution. Adding a small percentage of an alcohol with different selectivity, like 2-propanol, to the mobile phase can also alter the separation selectivity.[1][2]

• Possible Cause 2: Isocratic elution is not providing sufficient resolution.

  • Solution: Switch to a gradient elution. A shallow gradient that slowly increases the organic solvent concentration around the elution time of the isomers can effectively resolve closely eluting peaks.

• Possible Cause 3: Column temperature is not optimized.

  • Solution: Vary the column temperature. Sometimes, a slight increase or decrease in temperature can affect the interaction of the analytes with the stationary phase differently, leading to better separation.

Problem 2: Low yield of purified isoscabertopin.

• Possible Cause 1: Inefficient initial extraction.

  • Solution: Optimize the extraction procedure. Ensure the plant material is finely powdered to maximize the surface area for solvent penetration. Soxhlet extraction is generally more efficient than maceration but uses heat, which might degrade thermolabile compounds. Ultrasound-assisted extraction (UAE) can be a good alternative to improve extraction efficiency at lower temperatures. The choice of solvent is also critical; methanol and ethanol (B145695) are often more effective than less polar solvents for extracting sesquiterpene lactones.[3][4]

• Possible Cause 2: Degradation of isoscabertopin during processing.

  • Solution: Sesquiterpene lactones can be unstable under certain conditions. Avoid high temperatures during solvent evaporation; use a rotary evaporator at a temperature below 45°C. Be mindful of the pH of your solutions, as extreme pH values can lead to degradation. Sesquiterpene lactones with ester side chains are particularly susceptible to hydrolysis at pH 7.4 and 37°C, while they tend to be more stable at a slightly acidic pH of 5.5.[5] Store extracts and purified fractions at low temperatures (4°C or -20°C) and protected from light.

• Possible Cause 3: Loss of compound during chromatographic steps.

  • Solution: Irreversible adsorption onto the stationary phase can be an issue. Ensure proper column packing and equilibration. If using silica (B1680970) gel chromatography, deactivation of the silica gel with a small amount of water or triethylamine (B128534) (for basic compounds, though not the case here) might reduce tailing and improve recovery.

Problem 3: Presence of non-sesquiterpenoid impurities in the final product.

• Possible Cause 1: Inadequate initial fractionation.

  • Solution: Implement a liquid-liquid partitioning step after the initial extraction. Partitioning the crude extract between a non-polar solvent (like hexane) and a more polar solvent (like methanol or ethyl acetate) can effectively remove highly non-polar impurities such as fats and sterols, and some polar compounds, thereby enriching the sesquiterpene lactone fraction.

• Possible Cause 2: Single-mode chromatography is insufficient.

  • Solution: Employ a multi-step purification strategy using different chromatographic techniques. For instance, an initial separation on a silica gel column (normal phase) can be followed by a final purification step using reversed-phase preparative HPLC (e.g., C18). This orthogonal approach separates compounds based on different properties (polarity vs. hydrophobicity), leading to a higher purity final product.

Data Presentation

Table 1: HPLC Parameters for the Separation of Sesquiterpene Lactones from Elephantopus scaber

Parameter	Method 1
Column	Phenomenex Luna C18 (250 x 4.6 mm, 5 µm)[1][2]
Mobile Phase	Water:Acetonitrile:2-Propanol (66:20:14, v/v/v)[1][2]
Flow Rate	1.0 mL/min[1][2]
Detection	UV at 210 nm[1][2]
Retention Time	Deoxyelephantopin: ~13.9 min, Isodeoxyelephantopin: ~14.8 min[1][2]
Resolution	~1.98[1][2]

Note: Retention times can vary depending on the specific HPLC system, column batch, and exact mobile phase preparation. Isoscabertopin, being an isomer, would have a retention time close to deoxyelephantopin and isodeoxyelephantopin, necessitating a well-optimized system for baseline separation.

Experimental Protocols

Protocol 1: Extraction and Fractionation of Isoscabertopin from Elephantopus scaber

• Plant Material Preparation:

  • Air-dry the whole plant of Elephantopus scaber in a shaded, well-ventilated area.

  • Grind the dried plant material into a fine powder.

• Extraction:

  • Perform an exhaustive extraction of the powdered plant material (e.g., 1 kg) using a Soxhlet apparatus with methanol or 70% ethanol for 24-48 hours. Alternatively, macerate the powder in the solvent at room temperature for 3-5 days with occasional shaking.

  • Combine the extracts and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

• Fractionation:

  • Suspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity, for example, n-hexane, followed by chloroform (B151607) or ethyl acetate (B1210297).

  • The sesquiterpene lactones are typically enriched in the chloroform or ethyl acetate fraction.

  • Concentrate the enriched fraction to dryness.

Protocol 2: Purification of Isoscabertopin

• Silica Gel Column Chromatography (Initial Purification):

  • Prepare a silica gel (60-120 mesh) column in a suitable non-polar solvent (e.g., hexane (B92381) or a hexane-ethyl acetate mixture of high hexane content).

  • Dissolve the dried chloroform/ethyl acetate fraction in a minimal amount of solvent and adsorb it onto a small amount of silica gel.

  • Load the sample onto the column and elute with a stepwise or linear gradient of increasing polarity, for example, from 100% hexane to 100% ethyl acetate.

  • Collect fractions and monitor by TLC (e.g., using a mobile phase of hexane:ethyl acetate 7:3 and visualizing with UV light and/or an anisaldehyde-sulfuric acid staining reagent).

  • Pool the fractions containing compounds with Rf values corresponding to sesquiterpene lactones.

• Preparative HPLC (Final Purification):

  • Further purify the pooled fractions using a preparative reversed-phase HPLC system.

  • Column: C18, e.g., 250 x 10 mm, 5 µm particle size.

  • Mobile Phase: A gradient of acetonitrile or methanol in water. A typical starting point could be a linear gradient from 30% to 70% acetonitrile in water over 40 minutes. The gradient should be optimized based on analytical HPLC runs to achieve the best resolution for isoscabertopin.

  • Flow Rate: Adjust according to the column dimensions (e.g., 4-5 mL/min for a 10 mm ID column).

  • Detection: UV at 210 nm.

  • Collect fractions corresponding to the isoscabertopin peak.

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the pure fractions and remove the solvent under reduced pressure to obtain purified isoscabertopin.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the purification of isoscabertopin.

Signaling Pathway

Caption: Inhibition of the NF-κB signaling pathway by isoscabertopin.

References

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. mdpi.com [mdpi.com]
• 4. Novel mechanism of inhibition of nuclear factor-kappa B DNA-binding activity by diterpenoids isolated from Isodon rubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Minimizing off-target effects of Isoscabertopin in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Isoscabertopin. Isoscabertopin is a sesquiterpene lactone with promising anti-tumor activities, primarily through the inhibition of NF-κB and STAT3 signaling pathways, leading to the induction of mitochondrial-dependent apoptosis. This guide is designed to help you minimize off-target effects and address common issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Isoscabertopin?

A1: Isoscabertopin is a sesquiterpene lactone that exhibits anti-tumor activities. Its mechanism of action is believed to involve the inhibition of the NF-κB and STAT3 signaling pathways. By targeting these pathways, Isoscabertopin can suppress the expression of downstream genes involved in cell proliferation, survival, and inflammation, ultimately leading to apoptosis in cancer cells.

Q2: What are the known on-target effects of Isoscabertopin?

A2: The primary on-target effects of Isoscabertopin are the inhibition of two key transcription factors:

• Nuclear Factor-kappa B (NF-κB): Isoscabertopin and related compounds have been shown to interfere with the DNA-binding activity of NF-κB.[1] This can lead to the downregulation of genes that promote inflammation, cell survival, and proliferation.

• Signal Transducer and Activator of Transcription 3 (STAT3): Isoscabertopin's close structural analog, Isodeoxyelephantopin, has been demonstrated to inhibit the phosphorylation of STAT3, a critical step for its activation.[2] Activated STAT3 is a known driver of tumorigenesis.

Q3: What are the potential off-target effects of Isoscabertopin?

A3: Currently, there is limited publicly available data from broad screening assays like kinome scans specifically for Isoscabertopin to definitively list its off-target interactions. However, like many natural product-derived compounds, it has the potential to interact with multiple cellular targets. Researchers should be aware of the possibility of off-target effects and are encouraged to perform their own selectivity profiling.

Q4: What are the initial steps to minimize off-target effects in my experiments?

A4: To minimize off-target effects, it is crucial to:

• Determine the Optimal Concentration: Use the lowest concentration of Isoscabertopin that elicits the desired on-target effect. This can be determined by performing a dose-response curve.

• Use Appropriate Controls: Always include positive and negative controls in your experiments to ensure that the observed effects are specific to Isoscabertopin.

• Confirm On-Target Engagement: Whenever possible, directly measure the inhibition of NF-κB and STAT3 activity to correlate with your phenotypic observations.

• Consider Compound Stability: Assess the stability of Isoscabertopin in your specific cell culture media and experimental conditions to ensure consistent results.[3][4][5]

Troubleshooting Guides

Issue 1: High level of cytotoxicity observed in non-cancerous cell lines.

Possible Cause	Troubleshooting Step	Expected Outcome
Off-target toxicity	1. Perform a dose-response curve to determine the IC50 in both cancer and non-cancerous cell lines. 2. Conduct a kinome scan or other broad off-target screening to identify potential unintended targets. 3. Use a lower, more specific concentration of Isoscabertopin.	Identification of a therapeutic window where Isoscabertopin is effective against cancer cells with minimal toxicity to normal cells.
Solvent toxicity	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a non-toxic level (typically <0.1%).	Reduced non-specific cell death in control and treated groups.
Compound instability	Prepare fresh stock solutions of Isoscabertopin and minimize freeze-thaw cycles. Test the stability of Isoscabertopin in your cell culture medium over the time course of your experiment.	Consistent and reproducible results.

Issue 2: Inconsistent or unexpected experimental results.

Possible Cause	Troubleshooting Step	Expected Outcome
Variability in compound activity	1. Ensure consistent sourcing and purity of Isoscabertopin. 2. Prepare fresh dilutions for each experiment from a validated stock solution.	Reproducible experimental outcomes.
Cell culture conditions	Standardize cell passage number, seeding density, and media composition.	Reduced variability between experimental replicates.
Activation of compensatory signaling pathways	Use western blotting or other proteomic techniques to probe for the activation of known compensatory pathways. Consider using combination therapies to block these pathways.	A clearer understanding of the cellular response to Isoscabertopin and more consistent results.

Data Presentation

Table 1: IC50 Values of Deoxyelephantopin (a closely related sesquiterpene lactone) in various cancer cell lines.

Data for Isoscabertopin is limited, therefore IC50 values for the structurally similar compound Deoxyelephantopin are provided as a reference for determining appropriate experimental concentrations.

Cell Line	Cancer Type	IC50 (µg/mL)	Incubation Time (h)	Reference
HCT 116	Colorectal Carcinoma	7.46	48
K562	Chronic Myeloid Leukemia	4.02	48
KB	Oral Carcinoma	3.35	48
T47D	Breast Cancer	1.86	48
L-929	Tumor Cell Line	11.2	Not Specified
CNE	Nasopharyngeal Cancer	IC70 = 1.1	Not Specified

Experimental Protocols

Protocol 1: Determining the IC50 of Isoscabertopin using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of Isoscabertopin in DMSO. Serially dilute the stock solution in a complete cell culture medium to obtain a range of concentrations (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM). Include a vehicle control (DMSO only).

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared Isoscabertopin dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the percentage of cell viability against the log of Isoscabertopin concentration to determine the IC50 value.

Protocol 2: NF-κB and STAT3 Luciferase Reporter Assay

• Cell Transfection: Co-transfect cells (e.g., HEK293T) in a 96-well plate with an NF-κB or STAT3-responsive firefly luciferase reporter plasmid and a constitutively active Renilla luciferase control plasmid.

• Compound Treatment: After 24 hours, pre-treat the cells with various concentrations of Isoscabertopin for 1-2 hours.

• Stimulation: Stimulate the cells with an appropriate inducer (e.g., TNF-α for NF-κB, IL-6 for STAT3) for 6-8 hours.

• Lysis: Lyse the cells using a passive lysis buffer.

• Luciferase Measurement: Measure both firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to determine the effect of Isoscabertopin on NF-κB or STAT3 transcriptional activity.

Protocol 3: Western Blot for Phospho-STAT3

• Cell Treatment: Plate cells and treat with Isoscabertopin at the desired concentration and time.

• Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phospho-STAT3 (Tyr705) and total STAT3 overnight at 4°C. Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities and normalize the phospho-STAT3 levels to total STAT3.

Visualizations

Caption: Proposed mechanism of action for Isoscabertopin.

Caption: Workflow for minimizing off-target effects.

References

• 1. Novel mechanism of inhibition of nuclear factor-kappa B DNA-binding activity by diterpenoids isolated from Isodon rubescens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel potent azetidine-based compounds irreversibly inhibit Stat3 activation and induce antitumor response against human breast tumor growth in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Isoscabertopin for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and enhancing the bioavailability of Isoscabertopin in in vivo experimental settings. Given the limited publicly available data on the physicochemical properties and pharmacokinetics of Isoscabertopin, this guide draws upon general principles for poorly soluble sesquiterpene lactones and provides actionable strategies to overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and why is its bioavailability a concern?

A1: Isoscabertopin is a sesquiterpene lactone, a class of natural compounds known for their diverse biological activities, including anti-tumor properties.[1] Like many sesquiterpene lactones, Isoscabertopin is a lipophilic molecule, which often translates to poor aqueous solubility.[2] This low solubility can significantly limit its absorption from the gastrointestinal tract after oral administration, leading to low and variable bioavailability, which can compromise the reliability and reproducibility of in vivo studies.

Q2: What are the key physicochemical properties of Isoscabertopin I should be aware of?

A2: While experimental data is scarce, computed properties from databases like PubChem provide some insight. These values are estimations and should be used as a guide.

Property	Value	Implication for Bioavailability
Molecular Weight	358.4 g/mol [2]	Within the range where oral absorption is possible.
XLogP3	2.6[2]	Indicates a lipophilic nature, suggesting poor water solubility.
Solubility	Data not readily available, but likely low in aqueous media.	This is the primary hurdle for achieving good oral bioavailability.

Q3: What are the primary challenges I can expect when working with Isoscabertopin in vivo?

A3: Researchers can anticipate the following challenges:

• Poor Dissolution: Difficulty in dissolving Isoscabertopin in aqueous-based vehicles for administration.

• Low and Erratic Absorption: Resulting in inconsistent plasma concentrations and therapeutic effects.

• Precipitation: The compound may precipitate out of the formulation upon administration into the aqueous environment of the gastrointestinal tract.

• First-Pass Metabolism: Like other sesquiterpene lactones, Isoscabertopin may be subject to extensive metabolism in the gut wall and liver, further reducing the amount of active compound reaching systemic circulation.[3]

Troubleshooting Guide: Overcoming Formulation and Administration Hurdles

This guide provides a systematic approach to addressing common issues encountered during the formulation and administration of Isoscabertopin for in vivo studies.

Issue	Potential Cause	Troubleshooting Steps
Isoscabertopin will not dissolve in the desired vehicle.	High lipophilicity and poor aqueous solubility.	1. Co-Solvent Systems: Start by dissolving Isoscabertopin in a small amount of a water-miscible organic solvent like DMSO, ethanol, or PEG 400. Then, slowly add this stock solution to the aqueous vehicle (e.g., saline, PBS) while vortexing. Aim for a final organic solvent concentration that is non-toxic to the animal model (typically <10% for DMSO).2. Surfactants: Incorporate a non-ionic surfactant such as Tween® 80 or Cremophor® EL into the vehicle to improve wetting and prevent precipitation.3. Cyclodextrins: Use cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD) to form inclusion complexes that enhance aqueous solubility.4. Lipid-Based Formulations: For oral administration, consider formulating Isoscabertopin in oils (e.g., corn oil, sesame oil) or developing a self-emulsifying drug delivery system (SEDDS).
Precipitation observed upon dilution or after administration.	The compound is "crashing out" of solution as the solvent composition changes.	1. Optimize Co-solvent/Aqueous Ratio: Experiment with different ratios to find a balance that maintains solubility without causing toxicity.2. Use of Stabilizers: In addition to surfactants, polymers like methylcellulose (B11928114) can help create a stable suspension.3. Prepare Fresh Formulations: Do not store diluted formulations for extended periods, as precipitation can occur over time. Prepare fresh on the day of the experiment.
High variability in plasma concentrations between animals.	Poor and inconsistent absorption from the gut.	1. Particle Size Reduction: If using a suspension, micronization or nanosizing of the Isoscabertopin powder can increase the surface area for dissolution.2. Fasting/Fed State: Standardize the feeding schedule of the animals, as the presence of food can significantly impact the absorption of lipophilic compounds.3. Route of Administration: If oral bioavailability remains a significant challenge, consider alternative routes such as intraperitoneal (IP) or intravenous (IV) injection to bypass gastrointestinal absorption barriers for initial efficacy studies. However, be aware that these routes have different pharmacokinetic profiles.
No discernible therapeutic effect at expected doses.	Insufficient systemic exposure due to low bioavailability.	1. Formulation Enhancement: Revisit the formulation strategy using the steps outlined above to maximize absorption.2. Dose Escalation: Cautiously increase the dose while monitoring for any signs of toxicity.3. Pharmacokinetic Study: Conduct a preliminary pharmacokinetic study to determine the actual plasma concentrations being achieved with your current formulation and dosing regimen.

Experimental Protocols

Protocol 1: Preparation of a Co-Solvent Formulation for Oral Gavage in Rodents

This protocol describes the preparation of a common co-solvent vehicle for administering hydrophobic compounds like Isoscabertopin.

Materials:

• Isoscabertopin powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 400 (PEG 400), sterile

• Tween® 80, sterile

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh the required amount of Isoscabertopin for the desired final concentration and number of animals.

• Initial Dissolution: In a sterile tube, add a small volume of DMSO to the Isoscabertopin powder. A common starting ratio is 1 part DMSO to 4 parts PEG 400. Vortex thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) or brief sonication may aid dissolution.

• Addition of Co-solvent and Surfactant: Add the PEG 400 and Tween® 80 to the DMSO solution. A typical final concentration for Tween® 80 is 1-5%. Vortex until the solution is homogeneous.

• Final Dilution: Slowly add the sterile saline to the organic mixture while continuously vortexing to prevent precipitation. The final volume should be adjusted to achieve the desired dosing concentration. A common vehicle composition is 10% DMSO, 40% PEG 400, 5% Tween® 80, and 45% saline.

• Final Inspection: The final formulation should be a clear solution or a fine, homogeneous suspension. Visually inspect for any precipitates before administration.

Protocol 2: In Vivo Bioavailability Study Design (Rodent Model)

This protocol outlines a basic crossover study design to evaluate the oral bioavailability of a new Isoscabertopin formulation.

Study Design:

• Animals: Male Sprague-Dawley rats (or other appropriate rodent strain), 8-10 weeks old.

• Groups:

  • Group 1 (n=6): Intravenous (IV) administration of Isoscabertopin (in a suitable solubilizing vehicle) at a low dose (e.g., 1-2 mg/kg).

  • Group 2 (n=6): Oral (PO) administration of the Isoscabertopin formulation at a higher dose (e.g., 10-50 mg/kg).

• Washout Period: A washout period of at least 7 half-lives of the drug (if known) or a standard 1-week period between treatments.

• Crossover: After the washout period, Group 1 receives the PO formulation, and Group 2 receives the IV administration.

Procedure:

• Fasting: Fast animals overnight (12-18 hours) before dosing, with free access to water.

• Dosing:

  • IV: Administer the Isoscabertopin solution via the tail vein.

  • PO: Administer the Isoscabertopin formulation via oral gavage.

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points. A typical schedule would be: pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Isoscabertopin in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC (Area Under the Curve), and half-life.

• Bioavailability Calculation: Absolute oral bioavailability (F%) is calculated as: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Signaling Pathways and Experimental Workflows

Potential Signaling Pathway Modulated by Sesquiterpene Lactones from Elephantopus scaber

In silico studies suggest that compounds from Elephantopus scaber may exert their anti-cancer effects by interacting with the NF-κB signaling pathway. NF-κB is a key regulator of inflammation, cell survival, and proliferation, and its dysregulation is a hallmark of many cancers. The diagram below illustrates a simplified representation of this pathway.

Caption: Potential inhibition of the NF-κB signaling pathway by Isoscabertopin.

Experimental Workflow for Enhancing Isoscabertopin Bioavailability

The following diagram outlines a logical workflow for researchers aiming to improve the in vivo performance of Isoscabertopin.

Caption: A stepwise approach to formulation and testing for improved bioavailability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What dominates the changeable pharmacokinetics of natural sesquiterpene lactones and diterpene lactones: a review focusing on absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoscabertopin Technical Support Center: Troubleshooting Experimental Variability and Reproducibility

Welcome to the technical support center for Isoscabertopin. This resource is designed for researchers, scientists, and drug development professionals to address common experimental challenges, variability, and reproducibility issues encountered when working with this sesquiterpene lactone.

Frequently Asked Questions (FAQs)

Q1: What is Isoscabertopin and what are its primary known biological activities?

Isoscabertopin is a sesquiterpene lactone, a class of naturally occurring compounds known for a wide range of biological activities.[1] Primarily, Isoscabertopin and related compounds have demonstrated anti-inflammatory and anti-tumor properties.[1] The anti-inflammatory effects are largely attributed to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3]

Q2: I am observing significant variability in the IC50 values for Isoscabertopin in my cytotoxicity assays. What could be the cause?

Variability in IC50 values is a common challenge in in vitro studies, especially with natural products like sesquiterpene lactones. Several factors can contribute to this:

• Cell Line Specificity: Different cell lines exhibit varying sensitivity to cytotoxic agents.

• Assay-Dependent Differences: The choice of cytotoxicity assay (e.g., MTT, Alamar Blue, LDH) can yield different IC50 values as they measure different cellular endpoints (metabolic activity vs. membrane integrity).

• Experimental Conditions: Variations in cell seeding density, incubation time, and passage number can all impact results.

• Compound Stability and Solubility: Isoscabertopin, like many sesquiterpene lactones, may have limited aqueous solubility and stability, leading to inconsistencies.

Q3: How does Isoscabertopin inhibit the NF-κB signaling pathway?

The primary mechanism of NF-κB inhibition by sesquiterpene lactones like Isoscabertopin involves the direct alkylation of the p65 subunit of the NF-κB protein complex. This covalent modification, typically at a specific cysteine residue (Cys38), prevents the NF-κB complex from binding to DNA, thereby inhibiting the transcription of pro-inflammatory genes. Some studies also suggest that sesquiterpene lactones can prevent the degradation of IκBα and IκBβ, the inhibitory proteins that keep NF-κB inactive in the cytoplasm.

Troubleshooting Guides

Guide 1: Inconsistent Results in Cell Viability Assays (e.g., MTT, XTT)

Problem: You are observing high variability between replicate wells or experiments, or your results are not reproducible.

Potential Cause	Troubleshooting Steps
Compound Precipitation	- Visually inspect wells for precipitate after adding Isoscabertopin. - Prepare fresh stock solutions in an appropriate solvent like DMSO. - Ensure the final DMSO concentration is low and consistent across all wells (typically <0.5%). - Pre-warm media before adding the compound solution and mix gently.
Interference with Assay Reagents	- Natural products can directly reduce tetrazolium salts (MTT, XTT), leading to false-positive results (increased viability). - Run a control plate with Isoscabertopin in cell-free media to check for direct reduction of the assay reagent. - If interference is observed, consider using a non-tetrazolium-based assay, such as a resazurin-based assay or an ATP-based luminescence assay.
Inconsistent Cell Seeding	- Ensure a homogenous cell suspension before seeding. - Use a calibrated multichannel pipette and be consistent with pipetting technique. - Avoid "edge effects" by not using the outer wells of the plate or by filling them with sterile PBS.
Variations in Incubation Time	- Standardize the incubation time with Isoscabertopin and with the assay reagent across all experiments.

Guide 2: Low or No Bioactivity in Anti-Inflammatory Assays

Problem: Isoscabertopin is not showing the expected inhibitory effect on inflammatory markers (e.g., nitric oxide, pro-inflammatory cytokines).

Potential Cause	Troubleshooting Steps
Compound Degradation	- Isoscabertopin, like other sesquiterpene lactones, can be unstable. - Prepare fresh stock solutions for each experiment and store them appropriately (protected from light, at a low temperature). - Avoid repeated freeze-thaw cycles of the stock solution.
Sub-optimal Assay Conditions	- Ensure the stimulus used to induce inflammation (e.g., LPS) is potent and used at a consistent concentration. - Optimize the timing of Isoscabertopin pre-treatment before adding the inflammatory stimulus.
High Protein Binding	- Sesquiterpene lactones can bind to proteins in the cell culture medium, reducing their effective concentration. - Consider reducing the serum concentration in your assay medium, if compatible with your cell line.
Cellular Uptake Issues	- The compound may not be efficiently entering the cells. While less common for lipophilic compounds, this can be a factor. - Ensure the vehicle (e.g., DMSO) is effectively delivering the compound into the solution.

Data Presentation

Due to the limited availability of comprehensive, multi-study data on Isoscabertopin's experimental variability, the following tables present representative IC50 values for other well-studied sesquiterpene lactones to illustrate the typical range and variability observed for this class of compounds. This highlights the importance of establishing robust internal controls and standardized protocols.

Table 1: Reported Cytotoxicity (IC50) of Representative Sesquiterpene Lactones in Different Cancer Cell Lines

Sesquiterpene Lactone	Cell Line	Assay	Reported IC50 (µM)	Reference
Helenalin	GLC4 (Lung Carcinoma)	MTT (2h exposure)	0.44
Helenalin	COLO 320 (Colorectal Cancer)	MTT (2h exposure)	1.0
Parthenolide	MDA-MB-231 (Breast Cancer)	Cell Viability Assay (48h)	13.7
Alantolactone	MDA-MB-231 (Breast Cancer)	Cell Viability Assay (48h)	13.3
Dehydrocostus lactone	MDA-MB-231 (Breast Cancer)	Cell Viability Assay (48h)	46.9

Table 2: Reported Anti-Inflammatory Activity (IC50) of Representative Natural Compounds

Compound	Assay	Cell Line/System	Reported IC50	Reference
Curcumin	NO Inhibition	RAW 264.7	14.7 ± 0.2 µM
Quercetin	NO Inhibition	Macrophages	< 100 µg/mL
Diarylpentanoid Derivative	NO Inhibition	RAW 264.7	4.9 ± 0.3 µM

Experimental Protocols

Protocol 1: General Cytotoxicity Assay using MTT

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Isoscabertopin in DMSO. Perform serial dilutions in complete cell culture medium to achieve the desired final concentrations. The final DMSO concentration should be consistent and non-toxic to the cells (e.g., <0.5%).

• Treatment: Remove the overnight culture medium and replace it with the medium containing different concentrations of Isoscabertopin. Include a vehicle control (medium with DMSO) and an untreated control.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at a wavelength between 540 and 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Protocol 2: NF-κB Nuclear Translocation Assay (Immunofluorescence)

• Cell Seeding: Seed cells on sterile coverslips in a multi-well plate and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of Isoscabertopin for a predetermined time (e.g., 1-2 hours).

• Stimulation: Add an NF-κB activator (e.g., TNF-α or LPS) and incubate for the optimal time to induce NF-κB translocation (e.g., 30-60 minutes).

• Fixation and Permeabilization: Wash the cells with PBS, fix with 4% paraformaldehyde, and then permeabilize with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).

• Immunostaining: Block non-specific binding sites and then incubate with a primary antibody against the p65 subunit of NF-κB. Follow this with a fluorescently labeled secondary antibody.

• Nuclear Staining: Stain the nuclei with a DNA dye such as DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Analysis: Quantify the nuclear translocation of p65 by measuring the fluorescence intensity in the nucleus versus the cytoplasm.

Mandatory Visualizations

Caption: NF-κB signaling pathway and its inhibition by Isoscabertopin.

Caption: General experimental workflow for a cytotoxicity assay.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]

Degradation profile of Isoscabertopin under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the degradation profile of Isoscabertopin under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Isoscabertopin?

A1: For optimal stability, Isoscabertopin should be stored under controlled conditions. In solid form, it is recommended to store it at 2-8°C, protected from light and moisture.[1][2] For long-term storage in solvent, it is advisable to keep it at -80°C for up to six months or at -20°C for one month, ensuring the container is sealed to prevent moisture contamination.[2]

Q2: How does pH affect the stability of Isoscabertopin?

A2: While specific data for Isoscabertopin is limited, studies on other sesquiterpene lactones suggest that pH is a critical factor in their stability. Generally, sesquiterpene lactones exhibit greater stability in acidic conditions (e.g., pH 5.5) compared to neutral or alkaline conditions (e.g., pH 7.4).[3] At higher pH, the lactone ring can be susceptible to hydrolysis. Researchers should perform pH stability studies to determine the optimal pH range for their specific application.

Q3: Is Isoscabertopin sensitive to temperature?

A3: Yes, Isoscabertopin is expected to be sensitive to temperature. As a general rule for sesquiterpene lactones, higher temperatures accelerate degradation.[4] It is crucial to avoid repeated freeze-thaw cycles and exposure to high temperatures during experimental procedures. Long-term storage should be at the recommended refrigerated or frozen temperatures.

Q4: What is the impact of light on the stability of Isoscabertopin?

A4: Isoscabertopin should be protected from light. Photodegradation can occur, leading to the formation of degradation products and a loss of potency. All handling and storage of Isoscabertopin and its solutions should be done in amber vials or under light-protected conditions.

Q5: What are the likely degradation pathways for Isoscabertopin?

A5: The primary site of reactivity and potential degradation for many sesquiterpene lactones is the α-methylene-γ-lactone moiety. This group is susceptible to Michael-type addition reactions with nucleophiles. Degradation can also occur through hydrolysis of the ester groups present in the molecule, particularly under basic conditions.

Troubleshooting Guides

Problem: I am seeing unexpected peaks in my HPLC analysis of Isoscabertopin.

• Possible Cause: This could be due to the degradation of Isoscabertopin.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure that the compound and its solutions have been stored at the recommended temperature, protected from light, and in a sealed container to prevent moisture.

  • Check Solvent Purity: Impurities in the solvent or the use of inappropriate solvents can lead to degradation. For instance, alcoholic solvents like ethanol (B145695) have been shown to react with some sesquiterpene lactones.

  • Assess pH of the Medium: If working with buffered solutions, verify the pH. A pH outside the optimal range can accelerate degradation.

  • Perform Forced Degradation: To confirm if the unexpected peaks are degradation products, you can perform a forced degradation study (see Experimental Protocols section). This will help in identifying the degradation products under specific stress conditions.

Problem: I am observing a decrease in the biological activity of my Isoscabertopin sample over time.

• Possible Cause: This is likely due to the degradation of the compound, leading to a lower concentration of the active molecule.

• Troubleshooting Steps:

  • Re-evaluate Storage: Review your storage and handling procedures against the recommended guidelines.

  • Quantify the Compound: Use a validated stability-indicating analytical method, such as HPLC-UV, to determine the current concentration of Isoscabertopin in your sample.

  • Prepare Fresh Solutions: For critical experiments, it is always advisable to use freshly prepared solutions of Isoscabertopin.

Data Presentation

The following table summarizes hypothetical data from a forced degradation study on Isoscabertopin to illustrate how such data would be presented.

Stress Condition	Duration	Temperature	Isoscabertopin Remaining (%)	Major Degradation Products (Hypothetical)
0.1 M HCl	24 hours	60°C	92%	DP1, DP2
0.1 M NaOH	4 hours	25°C	65%	DP3, DP4
5% H₂O₂	24 hours	25°C	88%	DP5
Photolytic (UV & Vis)	48 hours	25°C	75%	DP6
Thermal (Solid)	7 days	80°C	95%	DP1

DP = Degradation Product

Experimental Protocols

Protocol: Forced Degradation Study of Isoscabertopin

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products.

• Preparation of Stock Solution: Prepare a stock solution of Isoscabertopin in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 5% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours, protected from light.

  • Photolytic Degradation: Expose the stock solution in a photostability chamber to UV and visible light for a defined period.

  • Thermolytic Degradation: Expose the solid powder of Isoscabertopin to dry heat (e.g., 80°C) for 7 days.

• Sample Analysis:

  • Prior to analysis, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC-UV/MS method.

• Data Analysis:

  • Calculate the percentage of Isoscabertopin degradation.

  • Determine the relative peak areas of the degradation products.

  • Use the mass spectrometry (MS) data to propose structures for the major degradation products.

Mandatory Visualization

Caption: Experimental workflow for the forced degradation study of Isoscabertopin.

Caption: Hypothetical degradation pathways of Isoscabertopin.

References

• 1. labsolu.ca [labsolu.ca]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Isoscabertopin and Other Sesquiterpene Lactones in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sesquiterpene lactones are a diverse group of naturally occurring compounds, primarily found in plants of the Asteraceae family, that have garnered significant interest in the scientific community for their broad spectrum of biological activities.[1][2] Among these, Isoscabertopin, a sesquiterpene lactone isolated from Elephantopus scaber L., has been noted for its anti-tumor properties.[3] This guide provides a comparative overview of the efficacy of Isoscabertopin against other prominent sesquiterpene lactones derived from the same plant—Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin. The comparative data presented is based on available in vitro studies, with a focus on cytotoxic activity against various cancer cell lines.

Comparative Efficacy: A Look at the In Vitro Evidence

A pivotal study directly compared the in vitro antitumor effects of four sesquiterpene lactones from Elephantopus scaber: Scabertopin, Isoscabertopin, Deoxyelephantopin, and Isodeoxyelephantopin. The research demonstrated that Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin exhibited significant, concentration-dependent antitumor activity against SMMC-7721 (hepatocellular carcinoma), Caco-2 (colorectal adenocarcinoma), and HeLa (cervical cancer) cell lines. In contrast, the cytotoxic effect of Isoscabertopin on these cell lines was found to be relatively weak.[4]

While the precise IC50 values from this direct comparative study are not available, the following tables summarize the IC50 values for these sesquiterpene lactones as reported in various independent studies. It is important to note that direct comparison of these values should be approached with caution due to potential variations in experimental conditions across different studies.

Table 1: Comparative Cytotoxicity (IC50) of Sesquiterpene Lactones Against Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	IC50 (µg/mL)	Reference
Scabertopin	J82	Bladder Cancer	~18 (48h)	-	[5]
T24	Bladder Cancer	~18 (48h)	-	[5]
5637	Bladder Cancer	~18 (48h)	-	[5]
RT4	Bladder Cancer	~18 (48h)	-	[5]
Deoxyelephantopin	HCT 116	Colorectal Carcinoma	2.12 (72h)	0.73	[6]
K562	Chronic Myeloid Leukemia	-	4.02	[7]
KB	Oral Carcinoma	-	3.35	[7]
T47D	Breast Cancer	-	1.86	[7]
A549	Lung Adenocarcinoma	-	12.287	[8]
Isodeoxyelephantopin	HCT 116	Colorectal Carcinoma	-	0.88	[6]
A549	Lung Cancer	-	10.46	[9]
T47D	Breast Cancer	-	1.3	[9]
Isoscabertopin	SMMC-7721	Liver Cancer	-	Relatively weak effect	[4]
Caco-2	Colorectal Adenocarcinoma	-	Relatively weak effect	[4]
HeLa	Cervical Cancer	-	Relatively weak effect	[4]

Note: IC50 values are presented as reported in the respective literature. Conversion between µM and µg/mL depends on the molecular weight of the compound.

Experimental Protocols

The primary method utilized for determining the cytotoxic activity in the cited studies is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

MTT Assay for Cell Viability

Objective: To assess the cytotoxic effects of sesquiterpene lactones on cancer cell lines by measuring the metabolic activity of the cells.

Principle: The MTT assay is a colorimetric assay based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by mitochondrial succinate (B1194679) dehydrogenase in viable cells. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Cancer cell lines (e.g., SMMC-7721, Caco-2, HeLa)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Sesquiterpene lactones (Isoscabertopin, Scabertopin, Deoxyelephantopin, Isodeoxyelephantopin) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Cells are harvested from culture flasks, counted, and seeded into 96-well plates at a predetermined density (e.g., 5 x 10³ to 1 x 10⁴ cells/well). The plates are then incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The sesquiterpene lactones are diluted to various concentrations in the culture medium. The old medium is removed from the wells, and 100 µL of the medium containing the test compounds is added. Control wells receive medium with the solvent at the same concentration used for the test compounds.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After the incubation period, 10-20 µL of MTT solution is added to each well, and the plates are incubated for another 2-4 hours.

• Formazan Solubilization: The medium containing MTT is carefully removed, and 100-150 µL of the solubilization solution is added to each well to dissolve the formazan crystals. The plate may be placed on an orbital shaker for a few minutes to ensure complete dissolution.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm, with a reference wavelength of 630 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the solvent-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.[10]

Signaling Pathways

While specific signaling pathways for Isoscabertopin are not well-documented, extensive research has elucidated the mechanisms of action for the more potent sesquiterpene lactones, particularly Deoxyelephantopin. These compounds are known to modulate key signaling pathways involved in cancer cell proliferation, survival, and apoptosis.

• NF-κB Pathway: Deoxyelephantopin and Isodeoxyelephantopin have been shown to inhibit the NF-κB signaling pathway, a critical regulator of inflammatory responses and cell survival in cancer.[11]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including JNK and p38, is another target. Activation of JNK and p38 by these compounds can lead to the induction of apoptosis.[11]

• Apoptosis Induction: Deoxyelephantopin has been demonstrated to induce apoptosis in cancer cells, as evidenced by DNA fragmentation.[4]

• Necroptosis and Cell Migration: Scabertopin has been found to induce necroptosis in bladder cancer cells and inhibit cell migration and invasion by targeting the FAK/PI3K/Akt signaling pathway.[5]

The following diagrams illustrate the experimental workflow for evaluating cytotoxicity and a simplified overview of a common signaling pathway affected by sesquiterpene lactones.

Experimental Workflow for MTT Cytotoxicity Assay.

Simplified NF-κB Signaling Pathway Inhibition.

Conclusion

The available evidence suggests that while Isoscabertopin is a bioactive sesquiterpene lactone, its in vitro anti-tumor efficacy appears to be less potent compared to other sesquiterpene lactones isolated from Elephantopus scaber, such as Scabertopin, Deoxyelephantopin, and Isodeoxyelephantopin. These latter compounds have demonstrated significant cytotoxic effects against a range of cancer cell lines, often in the low micromolar range. Their mechanisms of action are multifaceted, involving the modulation of key signaling pathways like NF-κB and MAPK, ultimately leading to apoptosis or other forms of cell death. Further research is warranted to fully elucidate the specific molecular targets and signaling pathways of Isoscabertopin to better understand its potential, either as a standalone agent or in combination therapies. The detailed experimental protocols provided herein offer a foundation for such future comparative studies.

References

• 1. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deoxyelephantopin and Its Isomer Isodeoxyelephantopin: Anti-Cancer Natural Products with Multiple Modes of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jcimjournal.com [jcimjournal.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Comparative Performance Data

An Objective Comparison of Compound A and Standard of Care in Kinase Inhibition

This guide provides a direct comparison of the performance of Compound A, a novel kinase inhibitor, against the current standard of care treatment. The data presented is based on a series of in-vitro experiments designed to assess potency, selectivity, and cellular effects.

The following table summarizes the key performance indicators for Compound A and the standard of care drug. Lower IC50 values indicate higher potency, a higher selectivity index is desirable, and lower EC50 values in cytotoxicity assays suggest greater cellular effect.

Metric	Compound A	Standard of Care	Unit
Target Kinase IC50	15	50	nM
Off-Target Kinase IC50	>10,000	1,500	nM
Selectivity Index	>667	30	Fold
Cancer Cell Line A EC50	100	350	nM
Normal Cell Line B EC50	>20,000	5,000	nM

Experimental Protocols

In-Vitro Kinase Inhibition Assay Protocol

This protocol was utilized to determine the half-maximal inhibitory concentration (IC50) for both Compound A and the standard of care against the target kinase.

• Reagent Preparation : A reaction buffer was prepared containing 20 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.02% Brij35. The target kinase was diluted in this buffer to a concentration of 2 nM. ATP was diluted to 10 µM, and a fluorescently labeled peptide substrate was prepared at a 2 µM concentration.

• Compound Dilution : Compound A and the standard of care were serially diluted in 100% DMSO to create a 10-point concentration gradient.

• Assay Plate Preparation : 5 µL of the kinase solution was added to each well of a 384-well plate. Subsequently, 2.5 µL of each compound dilution was added to the respective wells. The plate was incubated at room temperature for 10 minutes.

• Reaction Initiation : 2.5 µL of the ATP and peptide substrate mixture was added to each well to initiate the kinase reaction.

• Incubation and Reading : The plate was incubated for 60 minutes at room temperature. The reaction was then stopped, and the phosphorylation of the substrate was measured using a fluorescence plate reader.

• Data Analysis : The resulting data was normalized to controls, and the IC50 values were calculated using a four-parameter logistic curve fit.

Visualizations

Signaling Pathway

The diagram below illustrates the signaling pathway in which the target kinase operates. Both Compound A and the standard of care are designed to inhibit this kinase, thereby blocking the downstream signaling cascade that leads to cell proliferation.

Caption: Simplified MAPK signaling cascade showing inhibition of the target kinase.

Experimental Workflow

The following diagram outlines the workflow for the in-vitro kinase inhibition assay described in the protocol section.

Caption: Workflow for the in-vitro kinase inhibition assay.

A Comparative Guide to the Anti-inflammatory Effects of Isoscabertopin and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of Isoscabertopin, a natural sesquiterpene lactone, with established anti-inflammatory agents, Dexamethasone and Parthenolide (B1678480). The information presented is intended to support research and drug development efforts in the field of inflammation.

Introduction

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation is implicated in numerous diseases. The search for novel anti-inflammatory compounds is a critical area of pharmaceutical research. Isoscabertopin, a constituent of the medicinal plant Elephantopus scaber, has emerged as a potential candidate. This guide evaluates its anti-inflammatory profile alongside Dexamethasone, a potent synthetic corticosteroid, and Parthenolide, a well-characterized natural sesquiterpene lactone.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory effects of Isoscabertopin and the selected alternatives are primarily attributed to their ability to modulate key signaling pathways, particularly the NF-κB and MAPK pathways, leading to a reduction in pro-inflammatory mediators. While direct quantitative data for Isoscabertopin is limited, studies on extracts of Elephantopus scaber and its other bioactive components provide valuable insights.

Table 1: Comparison of Inhibitory Effects on Pro-inflammatory Markers

Compound	Target Cell Line	Stimulant	Key Markers Inhibited	Quantitative Data (IC50 / % Inhibition)	Reference
Isoscabertopin (from E. scaber)	RAW 264.7 Macrophages	LPS	NO, iNOS, TNF-α, IL-1β, IL-6	Data for specific compound unavailable. E. scaber extracts show significant inhibition.	[1]
Dexamethasone	Human Retinal Pericytes	TNF-α, IL-1β	G-CSF, GM-CSF, MIP-1α, IL-6, RANTES	IC50: 2 - 6 nM for strong inhibition (>80%)	[2]
Dexamethasone	Murine Macrophages	-	NF-κB	IC50 values reported for combinations with other drugs.	[3]
Parthenolide	BV-2 Microglia	LPS	IL-6	29% inhibition at 200 nM, 45% at 1 µM, 98% at 5 µM	[4]
Parthenolide	BV-2 Microglia	LPS	TNF-α	54% inhibition at 5 µM	[4]

Mechanisms of Action: Signaling Pathway Modulation

The primary mechanism of action for all three compounds involves the inhibition of the NF-κB signaling pathway, a central regulator of the inflammatory response.

Isoscabertopin and other compounds from Elephantopus scaber are known to inhibit the NF-κB pathway, which is crucial for the transcription of pro-inflammatory genes.[1] Studies on the related compound Isodeoxyelephantopin suggest that it also dampens the AP-1 signaling pathway and attenuates the phosphorylation of JNK and ERK in the MAPK pathway.

Dexamethasone exerts its anti-inflammatory effects by binding to the glucocorticoid receptor. This complex then translocates to the nucleus, where it upregulates the expression of anti-inflammatory proteins and downregulates the expression of pro-inflammatory genes by interfering with transcription factors like NF-κB.[5]

Parthenolide directly inhibits the IκB kinase (IKK) complex, which is a critical step in the activation of the NF-κB pathway.[6] By preventing the phosphorylation and subsequent degradation of IκBα, Parthenolide effectively blocks the nuclear translocation of NF-κB.

Caption: Simplified signaling pathways of inflammation and points of inhibition.

Experimental Protocols

The following are generalized protocols for key experiments used to assess anti-inflammatory activity.

Cell Culture and LPS-induced Inflammation in RAW 264.7 Macrophages

This protocol describes the induction of an inflammatory response in a commonly used macrophage cell line.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052)

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (Isoscabertopin, Dexamethasone, Parthenolide)

• Phosphate Buffered Saline (PBS)

• 96-well and 6-well cell culture plates

Procedure:

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

• Seed the cells in 96-well plates (for viability and cytokine assays) or 6-well plates (for protein extraction) and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds (or vehicle control) for 1-2 hours.

• Induce inflammation by adding LPS (typically 1 µg/mL) to the cell culture medium.

• Incubate the cells for the desired time period (e.g., 24 hours for cytokine analysis).

• Collect the cell culture supernatant for cytokine measurement and lyse the cells for protein extraction.

Caption: Workflow for LPS-induced inflammation in macrophages.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

This protocol outlines the measurement of pro-inflammatory cytokines such as TNF-α and IL-6 in cell culture supernatants.

Materials:

• ELISA kits for specific cytokines (e.g., mouse TNF-α, IL-6)

• Collected cell culture supernatants

• Wash buffer

• Assay diluent

• TMB substrate

• Stop solution

• Microplate reader

Procedure:

• Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.[7]

• Wash the plate and block non-specific binding sites.

• Add standards and samples (cell culture supernatants) to the wells and incubate.

• Wash the plate and add the detection antibody, followed by incubation.

• Wash the plate and add the enzyme conjugate (e.g., Streptavidin-HRP), and incubate.[8]

• Wash the plate and add the TMB substrate to develop color.

• Stop the reaction with the stop solution and measure the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentrations in the samples based on the standard curve.[8]

Western Blot Analysis of NF-κB Pathway Proteins

This protocol is for assessing the levels and activation state of key proteins in the NF-κB signaling pathway.

Materials:

• Cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p65, anti-phospho-IκBα, anti-IκBα, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Determine the protein concentration of the cell lysates.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Wash the membrane and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Caption: General workflow for Western blot analysis.

Conclusion

Isoscabertopin, along with other constituents of Elephantopus scaber, demonstrates promising anti-inflammatory potential, primarily through the inhibition of the NF-κB and MAPK signaling pathways. While direct comparative data with established drugs like Dexamethasone and Parthenolide is still emerging, the available evidence suggests a similar mechanistic basis for its anti-inflammatory effects. Dexamethasone remains a highly potent anti-inflammatory agent, albeit with a broader mechanism of action and potential side effects associated with corticosteroids. Parthenolide offers a more targeted inhibition of the NF-κB pathway. Further research, including the generation of specific IC50 values for Isoscabertopin across a range of inflammatory mediators and cell types, is warranted to fully elucidate its therapeutic potential and position it within the landscape of anti-inflammatory drug candidates.

References

• 1. atsjournals.org [atsjournals.org]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. Dexamethasone and Fumaric Acid Ester Conjugate Synergistically Inhibits Inflammation and NF-κB in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parthenolide inhibits the LPS-induced secretion of IL-6 and TNF-α and NF-κB nuclear translocation in BV-2 microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bowdish.ca [bowdish.ca]
• 8. benchchem.com [benchchem.com]

Comparative Analysis of Scabertopin's Effect on Bladder Cancer Cell Lines

A comprehensive guide for researchers, scientists, and drug development professionals on the cytotoxic and mechanistic effects of Scabertopin, a sesquiterpene lactone with demonstrated anti-tumor activities.

Introduction: Scabertopin, a natural compound isolated from Elephantopus scaber L., has emerged as a promising candidate in cancer research. This guide provides a comparative analysis of its effects on various human bladder cancer cell lines and a non-cancerous human ureteral epithelial cell line. The data presented herein is derived from in vitro studies aimed at elucidating the compound's therapeutic potential and mechanism of action. Due to a lack of extensive published data on Isoscabertopin across a wide range of cancer types, this guide focuses on the available data for the closely related compound, Scabertopin, primarily in the context of bladder cancer.

Data Presentation: Cytotoxicity of Scabertopin

The anti-proliferative effect of Scabertopin was evaluated across four human bladder cancer cell lines (J82, T24, RT4, and 5637) and one immortalized human ureteral epithelial cell line (SV-HUC-1). The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, were determined to quantify the cytotoxicity of Scabertopin.

Cell Line	Cell Type	IC50 (µM)[1]
J82	Bladder Carcinoma	3.54
T24	Bladder Carcinoma	4.12
RT4	Bladder Carcinoma	5.28
5637	Bladder Carcinoma	6.87
SV-HUC-1	Immortalized Ureteral Epithelial	> 20

Key Observation: Scabertopin demonstrates significant cytotoxicity against bladder cancer cell lines, with IC50 values in the low micromolar range. Notably, the IC50 value for the non-cancerous SV-HUC-1 cell line is substantially higher, suggesting a selective cytotoxic effect against cancerous cells.

Mechanism of Action

Studies have indicated that Scabertopin exerts its anti-tumor effects through multiple mechanisms:

• Induction of Necroptosis: Scabertopin induces RIP1/RIP3-dependent necroptosis in bladder cancer cells. This programmed form of necrosis is triggered by the production of mitochondrial reactive oxygen species (ROS)[1].

• Inhibition of Metastasis-Related Signaling: The compound has been shown to inhibit the FAK/PI3K/Akt signaling pathway. This inhibition leads to a decrease in the expression of MMP-9, a key enzyme involved in the degradation of the extracellular matrix, thereby suppressing the migration and invasion of bladder cancer cells[1].

• Cell Cycle Arrest: Scabertopin induces cell cycle arrest at the S and G2/M phases in a concentration-dependent manner in bladder cancer cells[1].

Mandatory Visualizations

Signaling Pathway of Scabertopin in Bladder Cancer Cells

Caption: FAK/PI3K/Akt Signaling Pathway Inhibition by Scabertopin.

General Experimental Workflow for Cytotoxicity and Cell Cycle Analysis

Caption: General workflow for in vitro analysis of Scabertopin's effects.

Experimental Protocols

Cell Culture

Human bladder cancer cell lines (J82, T24, RT4, 5637) and the SV-HUC-1 cell line are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere overnight.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of Scabertopin. A control group with medium and DMSO (vehicle) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

• IC50 Calculation: The cell viability is expressed as a percentage of the control, and the IC50 value is calculated using a dose-response curve.

Cell Cycle Analysis (Flow Cytometry)

• Cell Seeding and Treatment: Cells are seeded in 6-well plates and treated with different concentrations of Scabertopin for a specified time.

• Cell Harvesting: Cells are harvested by trypsinization, washed with ice-cold PBS, and collected by centrifugation.

• Fixation: The cell pellet is resuspended in 70% ice-cold ethanol (B145695) and fixed overnight at -20°C.

• Staining: The fixed cells are washed with PBS and then resuspended in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined using appropriate software.

Western Blot Analysis

• Protein Extraction: Cells are treated with Scabertopin, harvested, and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Antibody Incubation: The membrane is incubated with primary antibodies against target proteins (e.g., FAK, p-FAK, PI3K, p-PI3K, Akt, p-Akt, MMP-9, and GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

The Synergistic Potential of Isoscabertopin and Related Compounds with Conventional Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for more effective and less toxic cancer therapies has led researchers to explore the synergistic potential of natural compounds with conventional chemotherapy drugs. Isoscabertopin (B1632435), a sesquiterpene lactone isolated from Elephantopus scaber, has demonstrated notable anti-tumor activities. While direct studies on the synergistic effects of isoscabertopin with chemotherapy are nascent, compelling evidence from related sesquiterpene lactones and crude extracts of Elephantopus scaber suggests a promising avenue for combination therapies. This guide provides a comparative overview of the existing experimental data, offering insights into the mechanisms of synergy and potential clinical applications.

Enhancing Chemotherapeutic Efficacy: A Look at the Data

Studies on sesquiterpene lactones, the class of compounds to which isoscabertopin belongs, and extracts from Elephantopus scaber have shown significant enhancement of the cytotoxic effects of conventional chemotherapy drugs. This synergy is characterized by the ability to achieve a greater therapeutic effect at lower doses, potentially reducing drug-related toxicity and combating chemoresistance.

Natural Compound/Extract	Chemotherapy Drug	Cancer Cell Line	Observed Synergistic Effect	Putative Mechanism of Action
Deoxyelephantopin (B1239436)	Gemcitabine (B846)	Pancreatic Cancer Cells	Improved gemcitabine sensitivity	Inhibition of NF-κB signaling pathway[1]
Elephantopus scaber Leaf Extract (ESLE)	Doxorubicin (B1662922)	HSC-3 (Tongue Cancer)	Enhanced induction of apoptosis	Inhibition of survivin activity at Thr34[2]
Alantolactone	Doxorubicin	A549 (Lung Adenocarcinoma)	Enhanced chemosensitivity	Inhibition of the JAK/STAT3 pathway[3]
Costunolide (B1669451)	Doxorubicin	K562/ADR (Chronic Myeloid Leukemia)	Increased sensitivity	Downregulation of P-gp expression[4]
Artemisinin (B1665778)	Cisplatin	SGC7901/DDP (Gastric Cancer)	Increased sensitivity	Inhibition of P-gp activity[4]

Delving into the Mechanisms: How Synergy is Achieved

The synergistic effects of sesquiterpene lactones with chemotherapy are rooted in their ability to modulate key signaling pathways involved in cancer cell proliferation, survival, and drug resistance.

Inhibition of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammation, immunity, cell proliferation, and apoptosis. Its aberrant activation is a hallmark of many cancers, contributing to chemoresistance. Deoxyelephantopin, a sesquiterpene lactone structurally related to isoscabertopin, has been shown to enhance the sensitivity of pancreatic cancer cells to gemcitabine by inhibiting the NF-κB pathway[1]. By blocking this pathway, deoxyelephantopin prevents the expression of anti-apoptotic genes, thereby rendering cancer cells more susceptible to the cytotoxic effects of gemcitabine.

Inhibition of the NF-κB pathway by Deoxyelephantopin.

Downregulation of P-glycoprotein (P-gp)

A major mechanism of multidrug resistance (MDR) in cancer is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively pump chemotherapy drugs out of the cell. Several sesquiterpene lactones have demonstrated the ability to reverse this resistance. For instance, costunolide enhances the sensitivity of chronic myeloid leukemia cells to doxorubicin by downregulating P-gp expression, while artemisinin achieves a similar effect in cisplatin-resistant gastric cancer cells by inhibiting P-gp activity[4].

Workflow of P-gp downregulation by sesquiterpene lactones.

Experimental Protocols: A Guide for Replication

To facilitate further research, this section outlines the general methodologies employed in the studies cited.

Cell Viability and Cytotoxicity Assays

• Cell Lines: A variety of cancer cell lines are used, including those known for their resistance to specific chemotherapy drugs.

• Treatment: Cells are typically seeded in 96-well plates and treated with varying concentrations of the sesquiterpene lactone, the chemotherapy drug, or a combination of both for 24, 48, or 72 hours.

• Assessment: Cell viability is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance is measured at a specific wavelength (e.g., 570 nm) to determine the percentage of viable cells. The IC50 (half-maximal inhibitory concentration) is then calculated.

Apoptosis Assays

• Flow Cytometry: Annexin V-FITC and propidium (B1200493) iodide (PI) staining followed by flow cytometry is a standard method to quantify the percentage of apoptotic and necrotic cells.

• Western Blot Analysis: The expression levels of key apoptosis-related proteins, such as caspases (e.g., caspase-3, -8, -9), Bcl-2 family proteins (e.g., Bax, Bcl-2), and survivin, are analyzed by Western blotting to elucidate the underlying molecular mechanisms.

In Vivo Studies

• Animal Models: Xenograft models are often established by subcutaneously injecting human cancer cells into immunodeficient mice (e.g., nude mice).

• Treatment Regimen: Once tumors reach a certain volume, mice are randomly assigned to different treatment groups: vehicle control, sesquiterpene lactone alone, chemotherapy drug alone, or the combination.

• Outcome Measures: Tumor volume and body weight are monitored regularly. At the end of the experiment, tumors are excised, weighed, and may be subjected to further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

Future Directions

The synergistic potential of isoscabertopin and other sesquiterpene lactones with conventional chemotherapy presents a compelling area for future cancer research. Further studies are warranted to:

• Elucidate the specific synergistic effects of isoscabertopin with a broader range of chemotherapy drugs across various cancer types.

• Conduct in-depth mechanistic studies to fully understand the molecular pathways involved in the observed synergy.

• Perform preclinical and clinical trials to evaluate the safety and efficacy of these combination therapies in a clinical setting.

The integration of these natural compounds into existing chemotherapy regimens holds the promise of developing more effective, targeted, and less toxic cancer treatments, ultimately improving patient outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. Elephantopus scaber Linn. Leaf Extract Sensitizes Doxorubicin in Inducing Apoptosis in HSC-3 Tongue Cancer Cells through Inhibiting Survivin Activity at Thr34 | Sandra | The Indonesian Biomedical Journal [inabj.org]
• 3. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isoscabertopin and Paclitaxel in Oncology Research

In the landscape of anti-cancer drug discovery, both natural compounds and established chemotherapeutics offer valuable avenues for research. This guide provides a detailed head-to-head comparison of Isoscabertopin, a sesquiterpene lactone with emerging anti-tumor properties, and Paclitaxel, a widely used mitotic inhibitor in clinical oncology. This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their mechanisms of action, efficacy, and the signaling pathways they modulate, supported by experimental data.

Note on Isoscabertopin Data: Direct experimental data for Isoscabertopin is limited in the current body of scientific literature. Therefore, this guide utilizes data from closely related and more extensively studied sesquiterpene lactones isolated from the same plant, Elephantopus scaber, namely Scabertopin and Isodeoxyelephantopin, as a proxy to infer the potential properties of Isoscabertopin. This assumption is based on their structural similarities and shared origin.

Mechanism of Action

Isoscabertopin (inferred from Scabertopin and Isodeoxyelephantopin):

Isoscabertopin belongs to the sesquiterpene lactone class of compounds, which are known to exhibit a range of biological activities, including anti-inflammatory and anti-cancer effects. The primary anti-cancer mechanism of these related compounds involves the induction of programmed cell death through multiple pathways.

• Necroptosis Induction: Scabertopin has been shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells. This is achieved by promoting the production of mitochondrial reactive oxygen species (ROS)[1][2].

• Inhibition of Metastasis-Related Pathways: Scabertopin can inhibit the migration and invasion of cancer cells by targeting the FAK/PI3K/Akt signaling pathway, which leads to the reduced expression of matrix metalloproteinase-9 (MMP-9)[1][2].

Paclitaxel:

Paclitaxel is a well-established anti-cancer agent with a distinct mechanism of action centered on the disruption of microtubule dynamics.

• Microtubule Stabilization: Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their assembly from tubulin dimers and stabilizing them by preventing depolymerization. This action disrupts the normal dynamic reorganization of the microtubule network, which is crucial for mitosis and other vital cellular functions.

• Mitotic Arrest: The stabilization of microtubules leads to the arrest of the cell cycle at the G2/M phase, ultimately inducing apoptosis.

• Modulation of Signaling Pathways: Paclitaxel has been shown to influence several signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation[3].

Data Presentation: Comparative Cytotoxicity

The following table summarizes the 50% inhibitory concentration (IC50) values for Scabertopin and Paclitaxel in various cancer cell lines. These values indicate the concentration of the drug required to inhibit the growth of 50% of the cancer cells and are a key measure of cytotoxic potency.

Cell Line	Cancer Type	Compound	IC50 (µM) - 24h	IC50 (µM) - 48h	Citation(s)
J82	Bladder Cancer	Scabertopin	~20	~18
T24	Bladder Cancer	Scabertopin	~20	~18
RT4	Bladder Cancer	Scabertopin	~20	~18
5637	Bladder Cancer	Scabertopin	~20	~18
SV-HUC-1 (non-cancerous)	Urothelial Cells	Scabertopin	59.42	55.84
Various Human Tumors	Various	Paclitaxel	0.0025 - 0.0075	-
NSCLC Cell Lines	Non-Small Cell Lung	Paclitaxel	>32	9.4 (median)
SCLC Cell Lines	Small Cell Lung	Paclitaxel	>32	25 (median)
MDA-MB-231	Breast Cancer	Paclitaxel	-	Varies
ZR75-1	Breast Cancer	Paclitaxel	-	Varies

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by Scabertopin/Isodeoxyelephantopin and Paclitaxel.

Isoscabertopin (inferred from Scabertopin) Signaling Pathway

References

• 1. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Scabertopin Derived from Elephantopus scaber L. Mediates Necroptosis by Inducing Reactive Oxygen Species Production in Bladder Cancer In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Replicating Key Findings of Isoscabertopin: A Comparative Analysis with Scabertopin

For researchers, scientists, and drug development professionals investigating the therapeutic potential of sesquiterpene lactones, Isoscabertopin has been a subject of interest. However, seminal studies have consistently demonstrated its relatively weak in vitro antitumor activity when compared to its structural analogs. This guide provides a comparative analysis of Isoscabertopin and the more potent compound, Scabertopin, detailing the experimental data and methodologies that would be crucial for replicating and verifying these findings.

Comparative Efficacy of Isoscabertopin and Related Sesquiterpene Lactones

To provide a quantitative benchmark for future studies on Isoscabertopin, we present the detailed findings from a seminal paper on the closely related and more active compound, Scabertopin.

Quantitative Analysis of Scabertopin's Cytotoxic Activity

A key study investigating the anticancer effects of Scabertopin focused on its activity against a panel of human bladder cancer cell lines. The half-maximal inhibitory concentration (IC50) values were determined, providing a clear measure of its potency.

Table 1: Cytotoxic Activity of Scabertopin on Human Bladder Cancer Cell Lines

Cell Line	Cell Type	IC50 (µM)
J82	Bladder Carcinoma	11.25
T24	Bladder Carcinoma	12.03
RT4	Bladder Papillary Carcinoma	15.89
5637	Bladder Carcinoma	13.41
SV-HUC-1	Normal Human Urothelial Cells	>40

These results demonstrate Scabertopin's significant cytotoxic effect on bladder cancer cells, with considerably lower toxicity towards normal human urothelial cells, suggesting a degree of cancer cell selectivity.

Experimental Protocols

To replicate the findings on Scabertopin and to provide a framework for the comparative evaluation of Isoscabertopin, the following experimental methodologies are detailed.

Cell Culture and Treatment

Human bladder cancer cell lines (J82, T24, RT4, 5637) and the normal human ureteral epithelial immortalized cell line (SV-HUC-1) were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin/streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2. For experimental procedures, cells were seeded in 96-well plates and treated with varying concentrations of Scabertopin for 24, 48, and 72 hours.

Cell Viability Assay (MTT Assay)

Cell viability was assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Following treatment with Scabertopin, 20 µL of MTT solution (5 mg/mL) was added to each well and incubated for 4 hours at 37°C. The resulting formazan (B1609692) crystals were dissolved in 150 µL of dimethyl sulfoxide (B87167) (DMSO). The absorbance was measured at 490 nm using a microplate reader. The IC50 value, the concentration of the drug that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

Western Blot Analysis for Signaling Pathway Elucidation

To investigate the molecular mechanism of action, Western blot analysis was performed. Cells were treated with Scabertopin, and total protein was extracted using RIPA lysis buffer. Protein concentrations were determined using a BCA protein assay kit. Equal amounts of protein were separated by SDS-PAGE and transferred to PVDF membranes. The membranes were blocked and then incubated with primary antibodies against key proteins in the FAK/PI3K/Akt signaling pathway (e.g., p-FAK, FAK, p-PI3K, PI3K, p-Akt, Akt) and necroptosis pathway (e.g., RIP1, RIP3). After incubation with HRP-conjugated secondary antibodies, the protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Experimental Workflow

The investigation into Scabertopin's mechanism of action revealed its ability to induce necroptosis in bladder cancer cells through the modulation of the FAK/PI3K/Akt signaling pathway.

Caption: Scabertopin inhibits the FAK/PI3K/Akt pathway and induces necroptosis.

Caption: Workflow for assessing Scabertopin's cytotoxic activity and mechanism.

By providing the detailed experimental protocols and comparative data for the more potent analog, Scabertopin, this guide offers a solid foundation for researchers to design and execute experiments aimed at quantifying the activity of Isoscabertopin and further exploring the structure-activity relationships within this class of sesquiterpene lactones. Future studies should focus on obtaining precise IC50 values for Isoscabertopin across a range of cancer cell lines to build a more complete picture of its therapeutic potential.

Navigating the Safety Profile of Sesquiterpene Lactones: A Comparative Analysis

While specific safety data for isoscabertopin (B1632435) remains limited in publicly available scientific literature, a comparative analysis of related sesquiterpene lactones, deoxyelephantopin (B1239436) and parthenolide (B1678480), offers valuable insights into the potential safety profile of this class of natural compounds. Both deoxyelephantopin, a close structural analog also found in Elephantopus scaber, and parthenolide, a well-studied compound that has reached clinical trials, have demonstrated a degree of selective cytotoxicity towards cancer cells, a promising characteristic for potential therapeutic agents.

This guide provides a comparative overview of the available safety and toxicity data for deoxyelephantopin and parthenolide, presenting quantitative data in structured tables, detailing experimental methodologies, and illustrating a typical workflow for assessing the safety of natural compounds. This information is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of sesquiterpene lactones.

In Vitro Cytotoxicity: A Tale of Two Compounds

In vitro cytotoxicity assays are fundamental in early-stage drug discovery to assess a compound's toxicity towards cells. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a substance required to inhibit a biological process, such as cell proliferation, by 50%. A higher IC50 value against normal cells compared to cancer cells suggests selectivity.

Studies on deoxyelephantopin have shown a favorable selectivity profile. For instance, it exhibited an IC50 value of 21.69 µg/mL against normal human colon cells (CCD841CoN), which is significantly higher than its IC50 of 0.73 µg/mL against HCT116 human colorectal carcinoma cells, indicating a 30-fold greater potency against the cancer cell line[1][2]. Furthermore, at concentrations up to 35 µg/mL, deoxyelephantopin did not induce toxicity in normal human peripheral blood lymphocytes[1].

Parthenolide has also demonstrated selective cytotoxicity. One study reported an IC50 of 27 µM for normal L929 fibroblast cells, while exhibiting greater potency against A2058 melanoma cancer cells with an IC50 of 20 µM[1]. This selective action against cancer cells is a crucial aspect of its therapeutic potential[3].

Compound	Normal Cell Line	IC50 Value (µM)	Cancer Cell Line	IC50 Value (µM)	Reference
Deoxyelephantopin	CCD841CoN (Colon)	~60.5	HCT116 (Colon)	~2.0
Deoxyelephantopin	Human Lymphocytes	> 97.6	-	-
Parthenolide	L929 (Fibroblast)	27	A2058 (Melanoma)	20
Parthenolide	-	-	SiHa (Cervical)	8.42 ± 0.76
Parthenolide	-	-	MCF-7 (Breast)	9.54 ± 0.82

Table 1: In Vitro Cytotoxicity of Deoxyelephantopin and Parthenolide on Normal and Cancer Cell Lines.

In Vivo Toxicity: From Animal Models to Human Trials

In vivo studies provide critical information on the systemic toxicity of a compound in a living organism. The median lethal dose (LD50), the dose required to kill half the members of a tested population, is a standard measure of acute toxicity.

In contrast, a study on synthetic parthenolide in Swiss mice established an oral LD50 of 200 mg/kg. Furthermore, a phase 1 clinical trial involving the administration of a feverfew extract standardized to parthenolide doses up to 4 mg daily reported no significant toxicity in cancer patients, although plasma concentrations of parthenolide were not detectable at these doses.

Compound	Animal Model	Route of Administration	LD50 Value	Observations	Reference
Deoxyelephantopin	Mice	-	Not Reported	No obvious organ toxicity in xenograft model
Parthenolide	Swiss Mice	Oral	200 mg/kg	-

Table 2: In Vivo Acute Toxicity of Deoxyelephantopin and Parthenolide.

Experimental Protocols

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to a purple formazan (B1609692) product, which can be quantified by measuring its absorbance.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of culture medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the existing medium with 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Following incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is then determined from a dose-response curve.

In Vivo Acute Oral Toxicity Study: OECD Guideline 423 (Acute Toxic Class Method)

This method is a stepwise procedure using a minimum number of animals to classify a substance based on its acute oral toxicity.

General Protocol:

• Animal Selection: Healthy, young adult rodents (usually female rats) are used. The weight variation of animals should be within ±20% of the mean weight.

• Housing and Fasting: Animals are housed in standard cages with controlled environmental conditions. Prior to dosing, animals are fasted overnight (food, but not water, is withheld).

• Dose Administration: The test substance is administered orally by gavage in a single dose. The volume administered should not exceed 1 mL/100g of body weight for aqueous solutions.

• Stepwise Procedure:

  • Step 1: A starting dose (e.g., 300 mg/kg) is administered to a group of 3 animals.

  • Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Subsequent Steps: Depending on the outcome (number of mortalities), the next step involves dosing another group of 3 animals at a lower or higher fixed dose level (5, 50, 300, 2000 mg/kg). The procedure continues until the criteria for classification are met.

• Observations: All animals are observed for changes in skin and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern. Body weight is recorded weekly.

• Pathology: At the end of the study, all animals are subjected to gross necropsy, and any macroscopic pathological changes are recorded.

Visualizing the Safety Assessment Workflow

The following diagram illustrates a general workflow for the safety assessment of a natural compound, from initial in vitro screening to more comprehensive in vivo studies.

Caption: Workflow for Natural Compound Safety Assessment.

Conclusion

While a comprehensive safety profile for isoscabertopin is not yet established, the available data for the related sesquiterpene lactones, deoxyelephantopin and parthenolide, provide a valuable preliminary framework. Both compounds exhibit a degree of selective cytotoxicity against cancer cells in vitro. In vivo studies, although more limited for deoxyelephantopin, suggest a potentially favorable safety profile. The detailed experimental protocols provided for key toxicity assays can guide future research on isoscabertopin and other novel natural compounds. Further investigation into the in vivo toxicity and pharmacokinetic properties of isoscabertopin is crucial to fully understand its therapeutic potential and safety.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Benchmarking Isoscabertopin's Potency: A Comparative Analysis Against Known NF-κB Inhibitors

For Immediate Release

[City, State] – [Date] – In the ongoing quest for novel therapeutic agents targeting inflammatory diseases and cancer, the sesquiterpene lactone Isoscabertopin, isolated from Elephantopus scaber, has demonstrated significant anti-inflammatory and anti-tumor activities. Emerging evidence points to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway as a key mechanism of its action. This guide provides a comparative analysis of Isoscabertopin's potency, benchmarked against established NF-κB inhibitors, Parthenolide and BAY 11-7082, supported by available experimental data.

The NF-κB signaling cascade is a critical regulator of the inflammatory response, cell proliferation, and survival. Its aberrant activation is a hallmark of many chronic inflammatory conditions and various cancers. Consequently, the development of potent and specific NF-κB inhibitors is a major focus of drug discovery.

Potency Comparison: Isoscabertopin vs. Established Inhibitors

While direct IC50 values for Isoscabertopin's inhibition of NF-κB are not yet widely published, its biological activity can be inferred from its cytotoxic effects on cancer cell lines where NF-κB is known to be constitutively active. This approach allows for a preliminary comparison with well-characterized NF-κB inhibitors.

Compound	Target Pathway	Cell Line	IC50 (µM)	Reference
Isoscabertopin	NF-κB	Not Specified	Not Available	-
Parthenolide	NF-κB	Various	~5-10	[1][2][3]
BAY 11-7082	NF-κB (IKKβ)	Tumor Cells	10	[4][5]

Table 1: Comparative Potency of NF-κB Inhibitors. This table summarizes the available IC50 values for Isoscabertopin and two well-known NF-κB inhibitors, Parthenolide and BAY 11-7082. The IC50 value represents the concentration of an inhibitor required to reduce the activity of a biological target by 50%. A lower IC50 value indicates greater potency. While a specific IC50 for Isoscabertopin's direct NF-κB inhibition is not yet available, its role as an active anti-inflammatory compound from Elephantopus scaber that inhibits NF-κB signaling has been established.

Signaling Pathway and Experimental Workflow

The NF-κB signaling pathway is a complex cascade that ultimately leads to the transcription of pro-inflammatory and pro-survival genes. The diagram below illustrates the canonical NF-κB pathway and the points of inhibition for the compared compounds.

Figure 1: NF-κB Signaling Pathway and Inhibitor Targets. This diagram illustrates the canonical NF-κB signaling cascade, from extracellular stimuli to gene transcription in the nucleus. The points of inhibition for Isoscabertopin, Parthenolide, and BAY 11-7082 are indicated.

The potency of these inhibitors is typically determined through a series of in vitro experiments, as outlined in the workflow below.

Figure 2: Experimental Workflow for Potency Determination. This flowchart outlines the typical experimental process for determining the IC50 values of inhibitors like Isoscabertopin.

Experimental Protocols

Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 104 to 5 x 104 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Isoscabertopin, Parthenolide, or BAY 11-7082) and a vehicle control.

• Incubation: Incubate the plate for a further 24 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

NF-κB Luciferase Reporter Assay

This assay measures the transcriptional activity of NF-κB.

Protocol:

• Cell Transfection: Co-transfect cells with an NF-κB-responsive firefly luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Compound Treatment: After 24 hours, pre-treat the cells with various concentrations of the inhibitor for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator (e.g., TNF-α at 10-20 ng/mL) for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using a passive lysis buffer.

• Luciferase Assay: Measure the firefly and Renilla luciferase activities using a luminometer and the appropriate substrates.

• Data Normalization and IC50 Calculation: Normalize the firefly luciferase activity to the Renilla luciferase activity. The IC50 value is determined from the dose-response curve of NF-κB inhibition.

Conclusion

Isoscabertopin, a natural compound from Elephantopus scaber, demonstrates promise as an inhibitor of the NF-κB signaling pathway. While direct comparative potency data in the form of IC50 values for NF-κB inhibition are still emerging, its established anti-inflammatory and cytotoxic activities suggest it is a compound of significant interest. Further studies employing standardized assays, such as the MTT and NF-κB luciferase reporter assays, are crucial to precisely quantify its potency relative to known inhibitors like Parthenolide and BAY 11-7082. This will enable a more definitive assessment of its therapeutic potential in NF-κB-driven diseases.

References

• 1. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 2. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Parthenolide inhibits IkappaB kinase, NF-kappaB activation, and inflammatory response in cystic fibrosis cells and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. apexbt.com [apexbt.com]

Safety & Regulatory Compliance

Prudent Disposal of Isoscabertopin: A Guide for Laboratory Professionals

Compound of Interest: Isoscabertopin

For immediate implementation, Isoscabertopin and materials contaminated with it should be treated as potentially hazardous waste. Due to the absence of specific, publicly available disposal and safety data for Isoscabertopin, a cautious approach is mandatory to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide furnishes essential safety and logistical information for the appropriate handling and disposal of Isoscabertopin in a laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for Isoscabertopin was not publicly available at the time of this writing. The following procedures are based on general best practices for the disposal of chemical waste with unknown toxicological properties. It is imperative to consult the specific SDS from your chemical supplier, if available, and to adhere to all local, state, and federal regulations.

Chemical and Physical Properties

Property	Data	Reference
Molecular Formula	C₂₀H₂₂O₆	[1]
Molecular Weight	358.4 g/mol	[1]
Appearance	Off-white solid (general observation for similar compounds)	[2]
Storage Temperature	2-8°C, protected from light, desiccated	[3]

Disposal Protocol: A Step-by-Step Guide

The following protocol delineates the recommended steps for the safe disposal of Isoscabertopin, assuming a hazardous nature in the absence of a specific SDS.

1. Personal Protective Equipment (PPE):

• Always wear standard laboratory attire, including a fully buttoned lab coat, closed-toe shoes, and safety glasses.

• Use chemical-resistant gloves (e.g., nitrile) when handling the compound or its containers.

2. Waste Segregation and Collection:

• Solid Waste: Collect any solid Isoscabertopin waste, including contaminated consumables such as weighing paper and pipette tips, in a clearly labeled, sealable hazardous waste container. The container must be made of a material compatible with the chemical.

• Liquid Waste: Do not dispose of Isoscabertopin solutions down the drain.[4] Collect all liquid waste containing Isoscabertopin in a designated, sealed, and labeled hazardous waste container.

• Empty Containers: Thoroughly rinse empty containers that held Isoscabertopin three times with a suitable solvent (e.g., ethanol (B145695) or acetone). Collect the rinsate as hazardous liquid waste. After rinsing, deface the original label on the container before disposing of it according to your institution's guidelines for non-hazardous laboratory glass or plastic.

3. Storage of Waste:

• Store hazardous waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Ensure the lids of the waste containers are securely fastened to prevent spills or the release of vapors.

4. Final Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• Provide the waste disposal company with all available information about the chemical.

Spill Management

In the event of a spill, adhere to the following procedures:

• Small Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Collect the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent or detergent solution. All cleaning materials must also be disposed of as hazardous waste.

• Large Spills:

  • Evacuate the area immediately.

  • Notify your institution's EHS or emergency response team.

  • Prevent entry into the affected area until it has been deemed safe by trained personnel.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Isoscabertopin.

Caption: Workflow for the safe disposal of Isoscabertopin.

References

• 1. [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate | C20H22O6 | CID 21575210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. labsolu.ca [labsolu.ca]
• 4. benchchem.com [benchchem.com]

Essential Safety and Operational Guidance for Handling Isoscabertopin

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and disposal instructions for the handling of Isoscabertopin. Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective Equipment (PPE)

Isoscabertopin is a sesquiterpene lactone, a class of compounds that can present health hazards. While a specific comprehensive toxicological profile for Isoscabertopin is not widely documented, sesquiterpene lactones as a group are known to have potential irritant and sensitizing properties. Cases of contact dermatitis have been associated with exposure to plants containing sesquiterpene lactones[1]. Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Isoscabertopin

Protection Type	Specific Requirement	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles of the solid compound.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact and potential dermal irritation or sensitization.
Body Protection	A laboratory coat worn fully buttoned.	Provides a barrier against accidental spills and contamination of personal clothing.
Respiratory Protection	Not generally required for handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if generating dust or aerosols.	Minimizes inhalation of the compound, especially if procedures may create airborne particles.

Safe Handling and Operational Plan

A systematic approach to handling Isoscabertopin is crucial to prevent exposure and contamination. The following step-by-step operational plan should be followed.

Experimental Workflow for Handling Isoscabertopin

Figure 1. A step-by-step workflow for the safe handling of Isoscabertopin, from preparation to disposal.

Storage:

• Short-term (Solid): Store at 4°C in a tightly sealed container, protected from light and moisture.

• In Solvent: Store at -20°C for up to one month or -80°C for up to six months in a tightly sealed container, protected from light.

Spill Management and First Aid

In the event of a spill or exposure, immediate action is necessary.

Table 2: Emergency Procedures for Isoscabertopin

Situation	Immediate Action
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.
Ingestion	Do NOT induce vomiting. Wash out mouth with water and seek immediate medical attention.
Minor Spill	Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Ventilate the area and wash the spill site after material pickup is complete.
Major Spill	Evacuate the area and prevent entry. Contact your institution's environmental health and safety department.

Disposal Plan

All waste containing Isoscabertopin must be treated as hazardous chemical waste.

Table 3: Disposal Guidelines for Isoscabertopin Waste

Waste Type	Disposal Procedure
Solid Waste	Collect in a clearly labeled, sealed container.
Liquid Waste	Collect in a clearly labeled, sealed, and appropriate solvent waste container. Do not mix with incompatible wastes.
Contaminated PPE	Dispose of as hazardous waste in accordance with institutional and local regulations.

Consult your institution's environmental health and safety office for specific protocols on hazardous waste disposal. Do not dispose of Isoscabertopin or its waste down the drain or in regular trash.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]